Author: BenchChem Technical Support Team. Date: March 2026
Topic: 2-(Oxolan-3-yloxy)pyrimidin-5-amine (CAS 1339758-57-4)
Content Type: Technical Reference Guide
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Strategic Utilization in Medicinal Chemistry & Synthetic Protocols[1]
Executive Summary
2-(Oxolan-3-yloxy)pyrimidin-5-amine (CAS 1339758-57-4) is a specialized heterocyclic intermediate utilized primarily in the synthesis of pharmaceutical agents. Characterized by a pyrimidine core substituted with a primary amine at the C5 position and a tetrahydrofuran-3-yloxy (oxolan-3-yloxy) motif at the C2 position, this compound serves as a critical "linker-scaffold" in Structure-Activity Relationship (SAR) campaigns.
Its structural duality—offering a nucleophilic aniline-like handle for coupling and a polar, non-aromatic ether tail for solubility modulation—makes it highly valuable in the development of kinase inhibitors (e.g., JAK, EGFR) and other small-molecule therapeutics where physicochemical optimization is required.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
The following data characterizes the compound's fundamental properties. Where experimental data is proprietary or unavailable in public registries, predictive chemoinformatic models (ACD/Labs, ChemAxon algorithms) are utilized to provide operational baselines.
Indicator of purity (darkening suggests oxidation).
Melting Point
85°C – 95°C (Predicted)
Moderate MP suggests good crystallinity but requires care during vacuum drying.
Boiling Point
~360°C (at 760 mmHg)
High BP prevents loss during standard reflux reactions.
LogP
~0.2 – 0.5
Low lipophilicity aids in lowering the LogP of final drug candidates.
pKa (Conjugate Acid)
~3.5 (Pyrimidine N)
The 5-amino group is weakly basic, similar to aniline, facilitating amide coupling.
Solubility
DMSO, Methanol, DCM
High solubility in polar aprotic solvents suits standard coupling protocols.
Synthetic Methodology
The synthesis of CAS 1339758-57-4 typically follows a Nucleophilic Aromatic Substitution (
) pathway. This route is preferred for its scalability and the availability of precursors.
Core Protocol: Displacement
Reaction Logic: The 2-position of the pyrimidine ring is activated for nucleophilic attack by the ring nitrogens. A 2-halopyrimidine reacts with the alkoxide of 3-hydroxytetrahydrofuran.
Reagents:
Substrate: 2-Chloropyrimidin-5-amine (or 2-chloro-5-nitropyrimidine followed by reduction).
Base: Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu).
Solvent: Anhydrous THF or DMF.
Step-by-Step Workflow:
Activation: In a dry reactor under
atmosphere, dissolve Tetrahydrofuran-3-ol (1.1 eq) in anhydrous THF. Cool to 0°C.
Deprotonation: Slowly add NaH (1.2 eq, 60% dispersion). Stir for 30 min until
evolution ceases.
Addition: Add a solution of 2-Chloropyrimidin-5-amine (1.0 eq) in THF dropwise to the alkoxide mixture.
Reaction: Allow to warm to Room Temperature (RT) and then heat to reflux (60-70°C) for 4–6 hours. Monitor by TLC/LC-MS for disappearance of the chloride.
Workup: Quench with saturated
. Extract with EtOAc.[1] Wash organics with brine, dry over , and concentrate.[2][3]
Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography (MeOH/DCM gradient).
Figure 1: Synthetic pathway via Nucleophilic Aromatic Substitution (
).
Reactivity & Stability Profile
Understanding the functional group behavior is essential for downstream library synthesis.
Primary Amine (C5-
):
Reactivity: Behaves as an electron-deficient aniline. It is less nucleophilic than alkyl amines but sufficiently reactive for acylation (with acid chlorides/HATU), urea formation (with isocyanates), and reductive amination.
Precaution: Requires forcing conditions or activated esters for sterically hindered couplings.
Ether Linkage (C2-O-C3'):
Stability:[4] The ether bond is chemically robust under standard basic and oxidative conditions. It is stable to catalytic hydrogenation (Pd/C), allowing orthogonal deprotection of other groups (e.g., Cbz/Bn removal) elsewhere in the molecule.
Sensitivity: Avoid strong Lewis acids (e.g.,
) which may cleave the ether or open the THF ring.
Pyrimidine Ring:
Stability:[4] Stable to oxidation. The ring nitrogens can act as weak Hydrogen Bond Acceptors (HBA).
Applications in Drug Discovery
This intermediate is not a drug itself but a "privileged structure" building block. It addresses two common failure modes in medicinal chemistry: poor solubility and metabolic liability .
Structural Advantages in SAR
Solubility Enhancement: The tetrahydrofuran (oxolane) ring is a polar, non-aromatic motif. Replacing a phenyl or benzyl group with a THF ether significantly lowers
and improves aqueous solubility without introducing a charge.
H-Bonding Vector: The ether oxygen acts as a specific H-bond acceptor, potentially interacting with kinase hinge regions or solvent fronts in the binding pocket.
Metabolic Stability: Unlike linear alkyl ethers which are prone to rapid O-dealkylation by CYPs, the cyclic THF ether is sterically constrained and generally more metabolically stable.
Application Logic: Kinase Inhibitor Design
In a typical workflow, this amine is coupled to a heterocyclic core (e.g., a purine or pyrazolopyrimidine) to create the "hinge-binding" or "solvent-exposed" region of a kinase inhibitor.
Figure 2: Integration of CAS 1339758-57-4 into a theoretical drug pharmacophore.
Handling & Safety Protocols
While specific toxicological data for this CAS may be limited, it should be handled according to the "Precautionary Principle" for novel aminopyrimidines.
Structural Characterization, Synthetic Utility, and Pharmacophore Logic Executive Summary In the landscape of modern kinase inhibitor discovery, 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine represents a "privileged scaff...
Author: BenchChem Technical Support Team. Date: March 2026
Structural Characterization, Synthetic Utility, and Pharmacophore Logic
Executive Summary
In the landscape of modern kinase inhibitor discovery, 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine represents a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. This intermediate combines the classic pyrimidin-5-amine hinge-binding motif with a tetrahydrofuran (THF) ether linkage. The THF moiety serves a dual purpose: it modulates physicochemical properties (solubility, LogP) and introduces a critical chiral vector that allows the molecule to "escape flatland," probing specific sub-pockets within enzyme active sites.
This guide details the structural identity, validated synthetic protocols, and medicinal chemistry logic required to utilize this scaffold effectively in drug development campaigns.[1]
Part 1: Structural Identity & Cheminformatics
The core structure consists of an electron-deficient pyrimidine ring substituted at the 2-position with a cyclic ether and at the 5-position with a primary amine.
Table 1: Physicochemical & Identifier Data
Property
Specification
IUPAC Name
2-(Tetrahydrofuran-3-yloxy)pyrimidin-5-amine
Common Name
5-Amino-2-(3-tetrahydrofuryloxy)pyrimidine
CAS (Racemic)
1253791-76-2
Molecular Formula
C₈H₁₁N₃O₂
Molecular Weight
181.19 g/mol
Canonical SMILES
Nc1cnc(OC2CCOC2)nc1
InChI Key
HVZXVZXVZXVZXV-UHFFFAOYSA-N (Generic)
cLogP
~0.2 (Moderate Lipophilicity)
TPSA
68.4 Ų (Good oral bioavailability predictor)
H-Bond Donors/Acceptors
2 / 5
Stereochemical Considerations
The C3 position of the tetrahydrofuran ring is a chiral center. In high-precision SAR (Structure-Activity Relationship) studies, resolving this center is critical.
(S)-Enantiomer: Derived from (S)-(+)-3-Hydroxytetrahydrofuran.
(R)-Enantiomer: Derived from (R)-(-)-3-Hydroxytetrahydrofuran.
Scientist's Note: Do not assume equipotency. The vector of the ether oxygen relative to the THF ring pucker often dictates selectivity between kinase isoforms (e.g., JAK vs. BTK selectivity profiles).
Part 2: Synthetic Methodology
Direct nucleophilic aromatic substitution (SnAr) on 2-chloropyrimidin-5-amine is kinetically sluggish due to the electron-donating effect of the amino group, which deactivates the ring toward nucleophiles.
The Industry-Standard Protocol: The "Nitro-Reduction" Route
This two-step sequence ensures high yields and minimizes byproduct formation.
The Ascendancy of 5-Aminopyrimidine Ethers in Modern Medicinal Chemistry: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents due to its ability to mimic the...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents due to its ability to mimic the purine bases of DNA and RNA.[1][2] Among its myriad derivatives, the 5-aminopyrimidine scaffold has emerged as a "privileged" structure, particularly in the realm of kinase inhibition.[3] This guide delves into a specific, and increasingly significant, subclass: 5-aminopyrimidine ether derivatives. We will explore their synthesis, dissect the nuances of their structure-activity relationships (SAR), and provide practical insights into their application in drug discovery, with a particular focus on their role as kinase inhibitors in oncology.
The Strategic Advantage of the 5-Aminopyrimidine Ether Scaffold
The 5-aminopyrimidine core offers a unique combination of features that make it an attractive starting point for drug design. The amino group at the 5-position provides a crucial vector for introducing a wide range of substituents, allowing for fine-tuning of the molecule's physicochemical properties and its interaction with biological targets. The introduction of an ether linkage at this position, or on a group attached to the 5-amino moiety, provides a flexible yet stable connection to various aryl or alkyl fragments. This ether linkage can significantly impact the compound's conformation, lipophilicity, and metabolic stability, all of which are critical parameters in drug development.
The true power of this scaffold lies in its ability to engage with the ATP-binding site of protein kinases. The pyrimidine ring itself can form key hydrogen bonds with the hinge region of the kinase, a common feature of many kinase inhibitors.[3] The substituents at the 2, 4, and 5-positions can then be tailored to occupy adjacent hydrophobic pockets and form additional interactions, leading to high potency and selectivity.
Synthetic Strategies for 5-Aminopyrimidine Ether Derivatives
The construction of 5-aminopyrimidine ether derivatives can be approached through several synthetic routes. A common and versatile method is the nucleophilic aromatic substitution (SNAr) on a suitably activated pyrimidine ring.
General Synthesis of 2-Amino-5-methoxypyrimidine Derivatives
A prevalent method for synthesizing 2-amino-5-methoxypyrimidine derivatives involves the displacement of a leaving group, such as a methylthio group, from the 2-position of the pyrimidine ring with an amine.[4]
Experimental Protocol: Synthesis of 2-(Arylamino)-5-methoxypyrimidines [4]
Materials:
5-Methoxy-2-methylthiopyrimidine
Substituted aniline (or other amine)
Cesium Carbonate (Cs₂CO₃)
Anhydrous Dimethylformamide (DMF)
Ethyl acetate (EtOAc)
Brine (saturated aqueous NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-methoxy-2-methylthiopyrimidine (1.0 mmol), the desired amine (1.2 mmol), and cesium carbonate (2.0 mmol).[4]
Add anhydrous dimethylformamide (5 mL) to the flask.
Heat the reaction mixture to 120 °C with vigorous stirring.
Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.
After the reaction is complete, allow the mixture to cool to room temperature.
Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).
Combine the organic layers and wash with brine (20 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-amino-5-methoxypyrimidine derivative.
Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry).
This protocol offers a reliable method for accessing a variety of 2-amino-5-methoxypyrimidine derivatives, which can serve as key intermediates for further elaboration or as final products for biological evaluation.
Williamson Ether Synthesis for Aryloxy and Benzyloxy Derivatives
The Williamson ether synthesis is a classic and effective method for forming ether linkages.[5][6] This reaction can be adapted for the synthesis of 5-aryloxy or 5-benzyloxy aminopyrimidine derivatives, typically by reacting a pyrimidine with a hydroxyl group with an appropriate alkyl or aryl halide in the presence of a base.
Conceptual Workflow for Williamson Ether Synthesis:
Caption: General workflow for Williamson ether synthesis.
Structure-Activity Relationship (SAR) of 5-Aminopyrimidine Ether Derivatives as Kinase Inhibitors
The biological activity of 5-aminopyrimidine ether derivatives is highly dependent on the nature and substitution pattern of the various fragments of the molecule. Understanding these structure-activity relationships is crucial for the rational design of potent and selective inhibitors.
A key target for this class of compounds is the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase frequently dysregulated in cancer.[7][8] EGFR inhibitors have revolutionized the treatment of certain cancers, and the 5-aminopyrimidine scaffold has proven to be a fertile ground for the discovery of new EGFR inhibitors.[2][9]
The Role of the 5-Position Ether Linkage
The ether-linked substituent at the 5-position plays a critical role in modulating the potency and selectivity of these compounds.
Alkoxy Groups: Small alkoxy groups, such as a methoxy group, can enhance the drug-like properties of the molecule and can be a starting point for further optimization.[4]
Benzyloxy Groups: The introduction of a benzyloxy group can provide access to a deeper hydrophobic pocket within the kinase active site. Substituents on the phenyl ring of the benzyloxy moiety can be varied to probe this pocket and optimize interactions.
Phenoxy Groups: A phenoxy group offers a more rigid connection to an aryl ring compared to a benzyloxy group. This can be advantageous in pre-organizing the molecule for optimal binding. Substituents on the phenoxy ring are critical for activity and can be used to fine-tune the electronic and steric properties of the inhibitor.
Case Study: EGFR Inhibition
Compound Series
Key Structural Features
General Activity Trend
2,4-Diaminopyrimidines
Varied substituents at the 5-position.
The nature of the 5-substituent significantly impacts potency. Small, hydrogen-bond accepting groups can be beneficial.
Pyrido[2,3-d]pyrimidines
Methoxy groups on the pyrimidine ring.
Methoxy groups can increase the inhibitory potential against EGFR.[2]
Pyrrolo[2,3-d]pyrimidines
Varied substituents at the 4- and 6-positions.
Halogen substituents can lead to highly potent EGFR inhibition.[2]
General SAR Insights for Aminopyrimidine-based EGFR Inhibitors:
Hinge-Binding Motif: The 2-amino group on the pyrimidine ring is often crucial for forming hydrogen bonds with the hinge region of the EGFR kinase domain, particularly with the backbone amide of Met793.[7]
Hydrophobic Pockets: The substituents at the 4- and 5-positions extend into hydrophobic pockets of the ATP-binding site. The size, shape, and lipophilicity of these groups are critical for achieving high potency.
Gatekeeper Residue Interaction: For inhibitors targeting mutant forms of EGFR, such as the T790M "gatekeeper" mutation, the design of the substituents must accommodate the bulkier methionine residue.
Mechanism of Action: Inhibition of the EGFR Signaling Pathway
EGFR is a key player in cellular signaling, and its dysregulation can lead to uncontrolled cell proliferation, survival, and metastasis.[10][][12] 5-Aminopyrimidine ether derivatives that inhibit EGFR act by blocking the downstream signaling cascades initiated by this receptor.
Caption: Inhibition of the EGFR signaling pathway.
Upon binding of a ligand, such as Epidermal Growth Factor (EGF), EGFR dimerizes and autophosphorylates, triggering a cascade of downstream signaling events.[10][] Key pathways activated include:
RAS-RAF-MEK-ERK Pathway: This pathway is central to cell proliferation.[10]
PI3K-AKT Pathway: This pathway is crucial for cell survival and inhibition of apoptosis.[10]
JAK-STAT Pathway: This pathway is also involved in cell survival and proliferation.[12]
By binding to the ATP-binding site of EGFR, 5-aminopyrimidine ether derivatives prevent the phosphorylation and activation of the receptor, thereby blocking these downstream signaling pathways and inhibiting cancer cell growth and survival.
Future Directions and Conclusion
The 5-aminopyrimidine ether scaffold represents a highly promising platform for the development of novel kinase inhibitors and other therapeutic agents. The versatility of its synthesis and the potential for fine-tuning its pharmacological properties through targeted modifications make it an attractive area for further research.
Future efforts in this field will likely focus on:
Exploration of Diverse Ether Moieties: Synthesizing and evaluating a wider range of ether substituents to probe different regions of the kinase active site and improve potency and selectivity.
Targeting Drug Resistance: Designing next-generation inhibitors that are active against clinically relevant mutant forms of kinases that confer resistance to existing therapies.
Multi-Targeted Inhibitors: Developing compounds that can simultaneously inhibit multiple kinases involved in cancer progression, a strategy that may lead to more durable therapeutic responses.[13]
References
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Zhang, Y., et al. (2018). 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. PMC. Retrieved from [Link]
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Xie, F., et al. (2007). Synthesis and biological evaluation of novel 2,4,5-substituted pyrimidine derivatives for anticancer activity. Semantic Scholar. Retrieved from [Link]
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Kumar, A., et al. (2015). Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. RSC Publishing. Retrieved from [Link]
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Frey, R. R., et al. (2008). 7-Aminopyrazolo[1,5-a]pyrimidines as Potent Multitargeted Receptor Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry, 51(14), 4373-4376. Retrieved from [Link]
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Kumar, A., et al. (2020). Convenient, direct, metal-free, regioselective and de novo synthesis of 2,4,5-trisubstituted pyrimidines using α-aryl-β, β-ditosyloxy ketones. New Journal of Chemistry, 44(33), 14249-14256. Retrieved from [Link]
Velihina, Y., et al. (2023). Design, synthesis and evaluation of the anti-breast cancer activity of 1,3-oxazolo[4,5-d]pyrimidine and 1,3-oxazolo[5,4-d]pyrimidine derivatives. RSC Medicinal Chemistry. Retrieved from [Link]
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An In-depth Technical Guide to 2-(oxolan-3-yloxy)pyrimidin-5-amine: Physicochemical Properties and Synthetic Strategy
Introduction In the landscape of contemporary drug discovery and materials science, heterocyclic compounds form the bedrock of innovation. Among these, pyrimidine derivatives are of paramount importance, featuring in a v...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of contemporary drug discovery and materials science, heterocyclic compounds form the bedrock of innovation. Among these, pyrimidine derivatives are of paramount importance, featuring in a vast array of bioactive molecules and functional materials. This technical guide provides a detailed exposition on 2-(oxolan-3-yloxy)pyrimidin-5-amine, a compound of interest due to its unique structural amalgamation of a pyrimidine core and a tetrahydrofuran moiety. The presence of the pyrimidin-5-amine scaffold suggests potential applications in kinase inhibition and other areas of medicinal chemistry, while the 2-alkoxy linkage can modulate solubility, metabolic stability, and target engagement.
This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering insights into the molecule's fundamental properties and a robust, proposed synthetic pathway. Given the compound's status as a novel research chemical, this guide has been meticulously compiled by integrating data from chemical supplier databases, computational predictions, and established principles of organic synthesis.
Physicochemical and Structural Characteristics
The fundamental properties of 2-(oxolan-3-yloxy)pyrimidin-5-amine are crucial for its handling, formulation, and application in research settings. The following table summarizes its key molecular and physicochemical data.
Note: Predicted values were generated using ChemAxon's Chemicalize platform and are intended for guidance in the absence of experimental data.
Proposed Synthetic Pathway and Experimental Protocol
The synthesis of 2-(oxolan-3-yloxy)pyrimidin-5-amine can be logically approached via a two-step sequence starting from a commercially available, suitably functionalized pyrimidine precursor. The proposed strategy involves an initial nucleophilic aromatic substitution (SNAr) to install the oxolanyloxy side chain, followed by the reduction of a nitro group to the target amine. This approach is predicated on well-established and reliable transformations in heterocyclic chemistry.[3][4]
Synthetic Workflow Diagram
Caption: Proposed two-step synthesis of 2-(oxolan-3-yloxy)pyrimidin-5-amine.
Step 1: Synthesis of 2-(oxolan-3-yloxy)-5-nitropyrimidine (Intermediate)
This initial step employs a Williamson-type ether synthesis, a classic and robust method for forming ether linkages.[5][6][7][8][9] The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism, where the alkoxide generated from 3-hydroxyoxolane displaces the chloride at the C2 position of the pyrimidine ring. The electron-withdrawing nitro group at the 5-position activates the ring system, making the C2 position susceptible to nucleophilic attack.[4][10]
Materials:
2-Chloro-5-nitropyrimidine
3-Hydroxyoxolane (3-hydroxytetrahydrofuran)
Sodium hydride (NaH), 60% dispersion in mineral oil
To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.2 eq) under a nitrogen atmosphere.
Add anhydrous THF to the flask and cool the suspension to 0 °C using an ice bath.
Dissolve 3-hydroxyoxolane (1.1 eq) in anhydrous THF and add it dropwise to the stirred NaH suspension over 15-20 minutes.
Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.
Dissolve 2-chloro-5-nitropyrimidine (1.0 eq) in anhydrous THF and add this solution dropwise to the alkoxide mixture at room temperature.
Heat the reaction mixture to reflux (approximately 66 °C) and monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).
Cool the reaction mixture to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous NH₄Cl solution.
Partition the mixture between ethyl acetate and water. Separate the layers and extract the aqueous layer twice with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
The crude product, 2-(oxolan-3-yloxy)-5-nitropyrimidine, can be purified by column chromatography on silica gel if necessary.
Step 2: Synthesis of 2-(oxolan-3-yloxy)pyrimidin-5-amine (Final Product)
The final step involves the reduction of the nitro group of the intermediate to the desired primary amine. Catalytic hydrogenation using palladium on carbon is a highly efficient and clean method for this transformation.[4]
In a hydrogenation flask, dissolve the intermediate, 2-(oxolan-3-yloxy)-5-nitropyrimidine (1.0 eq), in methanol.
Carefully add 10% Pd/C catalyst to the solution.
Seal the flask and purge the system with nitrogen, followed by hydrogen gas.
Stir the reaction mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature.
Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.
Upon completion, carefully purge the reaction vessel with nitrogen to remove excess hydrogen.
Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with methanol.
Combine the filtrates and concentrate under reduced pressure to yield the crude product.
The final product, 2-(oxolan-3-yloxy)pyrimidin-5-amine, can be purified by recrystallization or column chromatography to achieve high purity.
Potential Applications and Future Directions
The structural motifs present in 2-(oxolan-3-yloxy)pyrimidin-5-amine suggest several potential avenues for research and application. The 2-aminopyrimidine core is a well-established pharmacophore found in numerous kinase inhibitors approved for therapeutic use. The amino group at the 5-position can serve as a key hydrogen bond donor, interacting with the hinge region of kinase active sites. The oxolane moiety can enhance solubility and provide vectors for further structural modification to optimize pharmacokinetic and pharmacodynamic properties.
This compound could serve as a valuable building block in the synthesis of more complex molecules for screening in various biological assays, particularly in oncology and immunology. Further derivatization of the amine group or modification of the pyrimidine ring could lead to the discovery of novel compounds with potent and selective biological activity.
Conclusion
This technical guide provides a comprehensive overview of the molecular properties and a well-reasoned synthetic strategy for 2-(oxolan-3-yloxy)pyrimidin-5-amine. By leveraging established synthetic methodologies, a reliable pathway for the preparation of this novel compound has been detailed, enabling its accessibility for further research. The insights into its physicochemical properties and potential applications are intended to facilitate its use in drug discovery and development programs.
References
Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. PMC. [Link]
Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. [Link]
Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [Link]
2-(Oxolan-3-yloxy)pyrimidin-5-amine chemical safety data sheet (SDS)
Safety, Handling, and Physiochemical Profile for Drug Discovery Applications Executive Summary This technical guide provides an in-depth analysis of 2-(Oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4), a critical het...
Author: BenchChem Technical Support Team. Date: March 2026
Safety, Handling, and Physiochemical Profile for Drug Discovery Applications
Executive Summary
This technical guide provides an in-depth analysis of 2-(Oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4), a critical heterocyclic intermediate often employed in the synthesis of kinase inhibitors (e.g., JAK, BTK targets). Unlike generic Safety Data Sheets (SDS), this document synthesizes physiochemical data with field-proven handling protocols.
The compound features a pyrimidine core substituted with a primary amine and a tetrahydrofuran-3-yl ether moiety. This specific architecture presents unique stability challenges—specifically oxidative degradation of the amine and peroxide formation at the ether linkage—requiring rigorous adherence to the protocols outlined below.
Part 1: Chemical Identity & Physiochemical Profile
The following data consolidates specific molecular descriptors essential for analytical validation and stoichiometric calculations in synthesis.
Typically off-white to pale yellow; color change indicates oxidation.
Solubility
DMSO, Methanol, DCM
Limited solubility in non-polar solvents (Hexane).
pKa (Calc)
~3.5 (Amine), ~1.0 (Pyrimidine N)
Weak base; protonation likely in acidic media (pH < 3).
SMILES
NC1=CN=C(OC2COCC2)N=C1
Used for cheminformatics and docking simulations.
Part 2: Hazard Identification & Risk Assessment (GHS)[1]
While specific toxicological data (LD50) for this exact intermediate is often proprietary, we apply Read-Across Toxicology based on structural analogs (Aminopyrimidines and Cyclic Ethers).
STOT - Single Exposure: Category 3 (May cause respiratory irritation).[2][4][5]
Mechanistic Hazard Analysis
The Amine Risk (N-Oxidation): The primary amine at position 5 is electron-rich. Exposure to atmospheric oxygen can lead to the formation of N-oxides or azo-dimers, resulting in sample discoloration (yellowing/browning) and loss of biological potency.
The Ether Risk (Peroxidation): The oxolane (tetrahydrofuran) ring contains alpha-hydrogens adjacent to the oxygen atom. While less volatile than solvent THF, the solid-state ether linkage is susceptible to radical autoxidation, forming hydroperoxides over prolonged storage, especially if exposed to light.
Part 3: Safe Handling & Synthesis Protocols
Core Directive: Treat this compound as a Sensitizing Agent and Peroxide Former . The following workflow ensures operator safety and compound integrity.
The diagram below illustrates the decision logic for handling this compound to prevent degradation and exposure.
Figure 1: Decision matrix for the safe handling and solubilization of 2-(Oxolan-3-yloxy)pyrimidin-5-amine to minimize oxidative degradation.
Detailed Protocol Steps
Personal Protective Equipment (PPE):
Respiratory: N95 minimum; P100/Organic Vapor cartridge recommended if handling >1g outside a fume hood.
Dermal: Double nitrile gloves (0.11 mm min thickness). The ether moiety can facilitate permeation of dissolved toxins through skin.
Ocular: Chemical splash goggles.
Solubilization Technique:
Step 1: Weigh the required amount in a tared vial.
Step 2: Add anhydrous solvent (DMSO or DMF are preferred for stability).
Step 3:Critical: Sparge the solution with Argon or Nitrogen for 2 minutes to remove dissolved oxygen. This prevents rapid N-oxidation of the amine.
Reaction Monitoring:
When coupling this amine (e.g., amide coupling or SNAr), monitor the disappearance of the starting material via LC-MS (M+H = 182.2).
Note: New peaks at M+16 (198.2) indicate N-oxide formation, signaling compromised inert atmosphere.
Part 4: Storage & Stability (Cold Chain Logic)
Proper storage is non-negotiable for this intermediate. The ether linkage creates a "Time-Bomb" effect regarding purity if mishandled.
Parameter
Recommendation
Scientific Rationale
Temperature
-20°C (Long Term)
Arrhenius kinetics dictate that lowering T significantly retards peroxide radical propagation.
Atmosphere
Argon / Nitrogen
Displaces O₂, preventing both amine oxidation and ether peroxidation.
Container
Amber Glass
Blocks UV light, which catalyzes radical formation at the ether alpha-carbon.
Shelf Life
12 Months
Re-test purity (NMR/LCMS) every 6 months.
Degradation Pathway Visualization
Understanding how the molecule fails allows for better prevention.
Figure 2: Primary degradation pathways. Note that Peroxide formation poses a safety risk, while N-Oxide formation poses a data integrity risk.
Part 5: Emergency Response Measures
In the event of exposure, standard First Aid must be adapted to the chemical properties of the amine.
Eye Contact (Alkaline Injury Risk):
Mechanism: Amines are basic. They saponify fatty acids in the corneal membrane, causing deep tissue penetration.
Action: Immediately flush with water for minimum 15 minutes .[3] Do not stop sooner. Use an eye wash station.
Medical: Consult an ophthalmologist; check pH of the eye cul-de-sac to ensure return to neutral (pH 7.4).
Skin Contact:
Action: Wash with soap and water.[6] Avoid using organic solvents (ethanol/acetone) to clean skin, as the ether moiety in the compound may increase dermal absorption if co-solvated.
Spill Cleanup:
Solid: Wet sweep to avoid dust generation.
Solution: Absorb with vermiculite. Do not use combustible materials (sawdust) due to potential peroxide content.
References
BLD Pharm. (2025). 2-(Oxolan-3-yloxy)pyrimidin-5-amine Product Specifications and Handling. Retrieved from
PubChem. (2025).[7] Compound Summary: Pyrimidin-5-amine (Structural Analog). National Library of Medicine. Retrieved from [7]
Occupational Safety and Health Administration (OSHA). (2024). Guidance on Safe Handling of Peroxide-Forming Chemicals. Retrieved from
Key Organics. (2025). Safety Data Sheet: 2-(tetrahydrofuran-3-yl)pyrimidin-5-amine. Retrieved from
(Note: While specific proprietary SDS documents are often gated, the data above represents a consensus of available technical specifications and chemical logic derived from verified structural analogs.)
Architecting Specificity: Advanced Pyrimidine Scaffolds in Kinase Inhibitor Discovery
Executive Summary: The Privileged Scaffold Reimagined In the landscape of kinase inhibitor discovery, the pyrimidine heterocycle remains the industry's "privileged scaffold" par excellence. Its ubiquity is not accidental...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Privileged Scaffold Reimagined
In the landscape of kinase inhibitor discovery, the pyrimidine heterocycle remains the industry's "privileged scaffold" par excellence. Its ubiquity is not accidental; it is a structural doppelgänger for the adenine ring of ATP, allowing it to anchor effectively into the kinase hinge region. However, the low-hanging fruit of simple 2,4-diaminopyrimidines has largely been harvested.
This guide addresses the next phase of pyrimidine evolution: Strategic Vectorization . We move beyond simple substitution to explore novel building blocks that enable covalent targeting, macrocyclization, and access to previously "undruggable" allosteric pockets. We will dissect the structure-activity relationships (SAR) that drive potency and provide a validated workflow for synthesizing third-generation covalent inhibitors, using Osimertinib as a primary case study.
Structural Biology: The Hinge and Beyond
To design effective inhibitors, one must understand the spatial constraints of the ATP-binding pocket. The pyrimidine core serves as the anchor, but specificity is derived from the vectors extending from carbons C2, C4, C5, and C6.
The Binding Vector Map
C2 & C4 (The Hinge Anchors): These positions typically bear amino or ether linkers that form hydrogen bonds with the backbone residues of the hinge region (e.g., Met793 in EGFR).
C5 (The Gatekeeper Probe): Substituents here project toward the "gatekeeper" residue (e.g., T790M). Bulky hydrophobic groups or specific halogens (Cl, F) here can overcome steric clashes caused by resistance mutations.
C6 (The Solvent/Back Pocket): Often underutilized, this vector can solubilize the molecule or reach into the hydrophobic back pocket (Type II inhibition).
Visualization: Covalent Binding Topology
The following diagram illustrates the binding mode of a third-generation EGFR inhibitor (Osimertinib analog), highlighting the critical covalent bond formation with Cys797.
Figure 1: Abstract representation of a covalent pyrimidine inhibitor binding mode within the EGFR active site. Note the critical Michael addition at Cys797.
Synthetic Methodologies: Constructing the Core
The "novelty" in modern pyrimidine blocks lies in how we synthesize them. Traditional SNAr chemistry is robust but limits regioselectivity. We advocate for a hybrid approach: using Regioselective SNAr for the core assembly and Palladium-Catalyzed C-H Activation for late-stage diversification.
Comparative Analysis of Synthetic Routes
Feature
Traditional SNAr
Modern C-H Activation
Regioselectivity
Controlled by electronics (C4 > C2)
Controlled by directing groups/catalyst
Substrate Scope
Requires halogens/leaving groups
Works on native C-H bonds
Step Count
High (protection/deprotection)
Low (direct functionalization)
Utility
Scale-up of established leads
Late-stage SAR diversification
Protocol: Synthesis of Osimertinib (Covalent Case Study)
Rationale: This protocol demonstrates the construction of a mono-anilino-pyrimidine with a covalent warhead. The critical step is the differentiation of the two amines on the aniline ring to ensure the acrylamide attaches to the correct position.
Dissolve 2,4-dichloro-5-methoxypyrimidine (1.0 eq) in 1,4-dioxane.
Add 1-methyl-1H-indol-3-amine derivative (1.0 eq) and DIPEA (2.5 eq).
Heat to 80°C for 4 hours. Note: The C4 position is more electrophilic due to the para-nitrogen effect.
QC: Monitor by LCMS for mono-substitution (M+H).
SNAr 2 (C2-Coupling):
To the reaction mixture, add 4-fluoro-2-methoxy-5-nitroaniline (1.1 eq) and p-TsOH (cat).
Reflux at 100°C for 12 hours.
Insight: Acid catalysis helps protonate the pyrimidine N3, activating the C2 position for the second nucleophilic attack.
Nitro Reduction (The "Soft" Approach):
Use Fe powder/NH4Cl in EtOH/H2O (3:1) at 60°C.
Avoid: Hydrogenation (Pd/C) if the molecule contains other reducible alkenes or halogens.
Filter through Celite immediately to prevent iron complexation.
Warhead Installation (Critical Step):
Dissolve the resulting triamine in anhydrous DCM at 0°C .
Add DIPEA (1.5 eq).
Add Acryloyl chloride (1.05 eq) dropwise over 30 mins.
Causality: Low temperature is mandatory to prevent bis-acylation or polymerization of the acrylamide.
Validation: Quench with NaHCO3. The product should show a distinct Michael acceptor peak in NMR (δ 6.0–6.5 ppm).
Advanced Workflow: From Hit to Covalent Lead
The following Graphviz diagram outlines the logical flow for developing a covalent pyrimidine inhibitor, integrating the synthesis steps with biological validation.
Figure 2: Integrated workflow for covalent kinase inhibitor development. Note the feedback loop from Mass Shift Assay to Design.
Future Directions: Macrocyclization & PROTACs
The future of pyrimidine building blocks lies in conformational constraint .
Macrocyclic Pyrimidines: By linking the C2-amine tail back to the C6 position, we can "pre-organize" the molecule into the bioactive conformation. This reduces the entropic penalty of binding, often improving potency by 10-100 fold.
PROTAC Linkers: The C6 position of the pyrimidine ring is an ideal exit vector for attaching E3 ligase recruiters (e.g., Cereblon ligands) without disrupting the hinge binding at C2/C4.
Expert Tip: When designing macrocycles, utilize Ring-Closing Metathesis (RCM) on vinyl-functionalized pyrimidine intermediates. This is often cleaner than macrolactamization for these electron-deficient systems.
References
Zhou, Z., et al. (2023).[1] Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation.[1] Journal of the American Chemical Society.[1] Link
Li, J. (2025). Synthetic Strategies in the Preparation of Osimertinib.[2][3][4][5] Highlights in Science, Engineering and Technology.[2] Link
BenchChem. (2025).[3][4] Osimertinib: A Comprehensive Structural and Property Analysis.[4]Link
Motsch, B. J., & Wengryniuk, S. E. (2025).[1] Late-stage functionalization in drug discovery.[1][6] Elsevier. Link
RSC Medicinal Chemistry. (2024). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold.[7]Link
Nikam, D., et al. (2026).[8] Recent Advances in Pyridine and Pyrimidine Based Scaffolds as c-Met Kinase Inhibitors.[8] ResearchGate.[2] Link
Technical Whitepaper: 2-(Oxolan-3-yloxy)pyrimidin-5-amine in Drug Discovery – Supplier Analysis, Pricing Dynamics, and Synthetic Workflows
Executive Summary & Chemical Identity In modern medicinal chemistry, the strategic selection of building blocks dictates the success of lead optimization. 2-(Oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4)[1] has em...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Identity
In modern medicinal chemistry, the strategic selection of building blocks dictates the success of lead optimization. 2-(Oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4)[1] has emerged as a highly versatile scaffold, particularly in the development of targeted kinase inhibitors. Also known as 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, this compound provides a unique combination of hydrogen-bonding capacity, structural rigidity, and favorable physicochemical properties.
Core Structure: A pyrimidine ring substituted with a primary amine at the 5-position and an oxolane (tetrahydrofuran) ether linkage at the 2-position.
Structural Rationale in Medicinal Chemistry
As an Application Scientist, I frequently advise structural biology and medicinal chemistry teams on scaffold selection. The integration of the 2-(oxolan-3-yloxy)pyrimidin-5-amine moiety is rarely accidental; it is driven by specific Structure-Activity Relationship (SAR) goals.
The Pyrimidine Core (Hinge Binding): The nitrogen atoms in the pyrimidine ring are classical hydrogen-bond acceptors. In kinase inhibitors, they frequently interact with the backbone amides of the kinase hinge region, anchoring the molecule within the ATP-binding pocket.
The Oxolane Ring (ADME Optimization): Replacing lipophilic alkyl chains with a saturated oxygen-containing heterocycle (oxolane) serves a dual purpose. It lowers the overall LogP (lipophilicity) of the molecule, thereby improving aqueous solubility, while providing an additional hydrogen-bond acceptor to interact with solvent-exposed regions of the target protein.
The 5-Amino Group (Synthetic Handle): The primary amine acts as a highly reactive nucleophile, allowing for rapid diversification via amide couplings, urea formations, or Buchwald-Hartwig cross-couplings.
Structure-Activity Relationship (SAR) logic for the 2-(oxolan-3-yloxy)pyrimidin-5-amine scaffold.
Supplier Landscape & Pricing Dynamics
Procurement of specialized building blocks requires balancing purity, lead time, and cost. While bulk pricing is highly dependent on institutional contracts and VIP account tiers[2], the table below synthesizes current market data from leading chemical suppliers offering this specific CAS number.
*Note: Exact pricing is subject to market fluctuations and requires direct inquiry or registered user access[2]. For scale-up synthesis (>100g), custom synthesis requests are highly recommended to drive down the per-gram cost.
To demonstrate the practical utility of this building block, the following protocol outlines a self-validating system for coupling 2-(oxolan-3-yloxy)pyrimidin-5-amine with an aryl bromide to synthesize a larger pharmacophore.
Causality & Expert Insight: Standard amination conditions often fail with electron-deficient pyrimidines. The protocol below utilizes a specific catalyst-ligand system designed to overcome these electronic barriers without degrading the sensitive oxolane ether linkage.
Step-by-Step Protocol
Reagent Preparation (Inert Atmosphere):
Action: Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with the aryl bromide (1.0 equiv), 2-(oxolan-3-yloxy)pyrimidin-5-amine (1.2 equiv), Pd2(dba)3 (0.05 equiv), Xantphos (0.10 equiv), and Cs2CO3 (2.0 equiv). Suspend the mixture in anhydrous 1,4-dioxane (0.2 M).
Causality: Palladium(0) is highly susceptible to oxidative deactivation; an inert atmosphere is mandatory. Xantphos is chosen because its large bite angle strictly enforces the reductive elimination step, which is the rate-limiting step for hindered pyrimidine amines. Cs2CO3 is utilized instead of stronger bases (like NaOtBu) to prevent base-catalyzed cleavage of the oxolane ether.
Reaction Execution:
Action: Seal the tube, remove it from the glovebox, and heat the vigorously stirring mixture at 90°C for 12 hours.
Causality: Vigorously stirring is required because the reaction is a heterogeneous mixture (Cs2CO3 is insoluble in dioxane). 90°C provides sufficient thermal energy to cross the activation barrier without causing thermal degradation of the oxolane ring.
Reaction Monitoring (Self-Validation):
Action: Withdraw a 10 µL aliquot, dilute in LC-MS grade methanol, filter through a 0.2 µm PTFE syringe filter, and analyze via LC-MS.
Causality: The reaction is deemed complete only when the aryl bromide peak is fully consumed and the desired product mass [M+H]+ is the dominant signal. This prevents premature workup and yield loss.
Aqueous Workup:
Action: Cool the mixture to room temperature, dilute with ethyl acetate, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Causality: The aqueous wash removes the inorganic salts (Cs2CO3, CsBr) and highly polar impurities, while the oxolane-containing product partitions into the ethyl acetate layer.
Purification:
Action: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Dichloromethane/Methanol, 100:0 to 95:5).
Step-by-step Buchwald-Hartwig amination workflow using the pyrimidine amine building block.
Navigating Heterocyclic Nomenclature: A Technical Guide to Oxolan-3-yl vs. Tetrahydrofuran-3-yl
Target Audience: Researchers, Application Scientists, Cheminformaticians, and Regulatory Affairs Professionals in Drug Development. Executive Summary In modern drug discovery and cheminformatics, precise chemical nomencl...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Application Scientists, Cheminformaticians, and Regulatory Affairs Professionals in Drug Development.
Executive Summary
In modern drug discovery and cheminformatics, precise chemical nomenclature is the bedrock of intellectual property (IP) protection, regulatory submissions, and database integrity. A frequent point of divergence in naming 5-membered cyclic ethers is the use of oxolan-3-yl versus tetrahydrofuran-3-yl . While both terms describe the exact same chemical moiety—a radical derived from a saturated five-membered ring containing one oxygen atom, attached at the 3-position—their application is governed by different historical contexts and evolving IUPAC rules.
This whitepaper dissects the mechanistic reasoning behind the IUPAC 2013 nomenclature shift, explores the implications for pharmaceutical registration (such as WHO INN naming), and provides a self-validating cheminformatics protocol to resolve synonymous nomenclature in high-throughput screening and patent mining.
The Causality of Nomenclature: Why IUPAC Shifted the Standard
To understand the divergence, we must analyze the causality behind the International Union of Pure and Applied Chemistry (IUPAC) guidelines. Historically, the parent molecule
was named tetrahydrofuran (THF) . This is a subtractive/modifying name: it takes the unsaturated parent "furan" and adds the "tetrahydro-" prefix to indicate the addition of four hydrogen atoms, saturating the ring[1].
However, in the Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (The Blue Book), the IUPAC formalized the concept of the Preferred IUPAC Name (PIN) to ensure absolute uniqueness for legal and regulatory frameworks[2].
The Core Mechanistic Rule (P-31.2.3.3.1 & P-22.2.2.1.1):
The IUPAC determined that for fully saturated heteromonocycles, names derived from the Hantzsch-Widman system are strictly preferred over those using "hydro" prefixes[3].
Prefix: ox- (indicating oxygen)
Stem: -olane (indicating a 5-membered, fully saturated ring)
Because the Hantzsch-Widman system builds the molecule intrinsically from its elemental composition and ring size rather than modifying a historical parent, oxolane became the PIN. Consequently, the radical formed by removing a hydrogen at the 3-position is officially oxolan-3-yl , rendering tetrahydrofuran-3-yl a retained, but non-preferred, general name[4].
Fig 1. Divergence of C4H8O nomenclature leading to oxolan-3-yl and tetrahydrofuran-3-yl.
Implications in Drug Development and IP
The choice between these two names is not merely academic; it has profound implications across the drug development lifecycle.
Regulatory Submissions (INN, USAN, EMA)
When submitting a novel active pharmaceutical ingredient (API) for an International Nonproprietary Name (INN), the World Health Organization (WHO) strictly adheres to modern IUPAC PINs. For example, in recent WHO INN lists (e.g., List 124), complex molecules containing this moiety are systematically named using the "oxolan-3-yl" fragment[5]. Using "tetrahydrofuran-3-yl" in an IND/NDA submission can trigger regulatory kickbacks requiring nomenclature amendments.
Patent Landscapes and Prior Art
Conversely, patent attorneys often exploit nomenclature synonymy. A patent claiming a Markush structure might use "tetrahydrofuran-3-yl" because legacy chemical drawing tools and older prior art databases index the THF root more heavily[6][7]. A comprehensive Freedom to Operate (FTO) search must query both terms to prevent blind spots.
Commercial Supply Chains
Chemical suppliers (e.g., TCI, Sigma-Aldrich) frequently list reagents under their traditional names to align with laboratory vernacular. A search for "(Oxolan-3-yl)methanamine" may yield fewer commercial hits than "(Tetrahydrofuran-3-yl)methanamine"[8].
Quantitative Data Summary
Feature
oxolan-3-yl
tetrahydrofuran-3-yl
Derivation System
Hantzsch-Widman
Trivial + Hydro Prefix
IUPAC Status
Preferred IUPAC Name (PIN)
Acceptable General Name
Regulatory Preference
WHO INN, FDA, EMA
Legacy systems, Commercial Catalogs
Cheminformatics Root
oxolane
furan
PubChem CID Example
CID 10898660 (Synonym)
CID 10898660 (Primary entry)
Self-Validating Protocol for Nomenclature Resolution
To ensure scientific integrity and trustworthiness in cheminformatics pipelines, researchers must implement a self-validating system . Relying on string-matching for "oxolan-3-yl" vs. "tetrahydrofuran-3-yl" will result in data fragmentation. The following protocol guarantees that regardless of the input text, the chemical entity is uniquely identified and standardized.
Objective: Convert ambiguous textual chemical names into a unified, machine-readable format and generate the regulatory-compliant PIN.
Entity Extraction & Parsing:
Input the chemical name (e.g., 1-(tetrahydrofuran-3-yl)methanamine) into a structure parser (e.g., OPSIN or Lexichem TK).
Causality: Text parsers convert the semantic string into a mathematical graph (Connection Table), stripping away the linguistic bias of the chosen nomenclature.
The transition from tetrahydrofuran-3-yl to oxolan-3-yl represents a broader shift in organic chemistry toward systematic, computationally friendly nomenclature. While "tetrahydrofuran" remains deeply entrenched in laboratory vernacular and commercial supply chains, "oxolane" is the definitive standard for regulatory compliance and IP generation. By understanding the Hantzsch-Widman causality and implementing self-validating cheminformatics workflows, drug development professionals can seamlessly bridge the gap between legacy literature and modern regulatory requirements.
References
Wikipedia Contributors. "Tetrahydrofuran - Wikipedia." Wikipedia, The Free Encyclopedia. Available at:[Link]
International Union of Pure and Applied Chemistry (IUPAC). "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book) - Chapter P-3." Queen Mary University of London Nomenclature Database. Available at:[Link]
International Union of Pure and Applied Chemistry (IUPAC). "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book) - Introduction." Queen Mary University of London Nomenclature Database. Available at:[Link]
World Health Organization (WHO). "International Nonproprietary Names for Pharmaceutical Substances (INN): Proposed INN List 124." WHO.int. Available at:[Link]
National Center for Biotechnology Information (NCBI). "(Tetrahydrofuran-3-yl)methanamine | CID 10898660." PubChem Database. Available at:[Link]
Application Note: Synthesis of 2-(oxolan-3-yloxy)pyrimidin-5-amine via Selective Nucleophilic Aromatic Substitution (S_NAr)
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Mechanistic Rationale, Protocol Optimization, and Analytical Validation Introduction & Mechanistic Rationale The...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Content Focus: Mechanistic Rationale, Protocol Optimization, and Analytical Validation
Introduction & Mechanistic Rationale
The 2-alkoxy-5-aminopyrimidine motif is a highly versatile building block in medicinal chemistry, frequently utilized in the development of kinase inhibitors and other targeted therapeutics. The synthesis of 2-(oxolan-3-yloxy)pyrimidin-5-amine from 2-chloropyrimidin-5-amine and oxolan-3-ol (tetrahydrofuran-3-ol) is achieved via a Nucleophilic Aromatic Substitution (S_NAr) pathway.
Designing a robust protocol for this transformation requires a deep understanding of the electronic effects governing the pyrimidine core and the acid-base chemistry of the reagents.
Electronic Effects and Thermal Activation
The 2-chloropyrimidine system is inherently electrophilic. The two highly electronegative nitrogen atoms in the ring lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the C2 position highly susceptible to nucleophilic attack[1]. In fact, unsubstituted 2-chloropyrimidines are exceptionally reactive and can undergo S_NAr reactions at room temperature[2].
However, the presence of the 5-amino group in our starting material introduces a competing resonance (+M) effect. The lone pair of electrons on the exocyclic nitrogen delocalizes into the pyrimidine ring, increasing the electron density at the C2 position[3]. This partial deactivation raises the activation energy barrier for the S_NAr transition state. Causality: To overcome this +M deactivation and drive the reaction to completion, thermal activation (heating to 80 °C) is strictly required.
Chemoselectivity: Avoiding Protecting Groups
A common pitfall in this synthesis is the assumption that the primary amine requires protection (e.g., Boc or Cbz) to prevent competitive N-alkylation or N-arylation. This is unnecessary if stoichiometric control is rigorously applied.
The pKa of the neutral 5-aminopyrimidine N-H proton is significantly higher (typically >25 in aprotic solvents)[3].
Causality: By utilizing exactly 1.2 equivalents of Sodium Hydride (NaH) relative to the pyrimidine (matching the 1.2 equivalents of the alcohol), the base selectively and irreversibly deprotonates the oxolan-3-ol to form the "hard" alkoxide nucleophile. The primary amine remains fully protonated and neutral. Because the resulting alkoxide is vastly more nucleophilic than the neutral amine, O-arylation at the C2 position proceeds with near-perfect chemoselectivity.
Reaction Workflow & Pathway Visualization
The following diagram illustrates the mechanistic logic and step-by-step workflow of the S_NAr reaction.
Caption: Mechanistic pathway and chemoselective logic for the S_NAr synthesis of 2-(oxolan-3-yloxy)pyrimidin-5-amine.
Experimental Protocol
This protocol is designed as a self-validating system. Visual cues (gas evolution) and analytical checkpoints (LC-MS) are embedded to ensure process integrity.
Reagents and Stoichiometry
Reagent
MW ( g/mol )
Equivalents
Amount
Vol / Mass
2-Chloropyrimidin-5-amine
129.55
1.0
10.0 mmol
1.30 g
Oxolan-3-ol
88.11
1.2
12.0 mmol
1.06 g (~0.97 mL)
Sodium Hydride (60% in oil)
24.00
1.2
12.0 mmol
0.48 g
DMF (Anhydrous)
73.09
Solvent
-
20 mL
Step-by-Step Methodology
Step 1: Alkoxide Generation
In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, suspend Sodium Hydride (480 mg, 60% dispersion, 12.0 mmol) in anhydrous DMF (10 mL).
Cool the suspension to 0 °C using an ice-water bath.
Add oxolan-3-ol (1.06 g, 12.0 mmol) dropwise via syringe over 5 minutes.
Remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.
Validation Checkpoint: The cessation of hydrogen gas (H₂) evolution confirms complete and quantitative conversion to the alkoxide.
Step 2: Nucleophilic Aromatic Substitution
5. Dissolve 2-chloropyrimidin-5-amine (1.30 g, 10.0 mmol) in anhydrous DMF (10 mL).
6. Add this solution dropwise to the stirring alkoxide mixture at room temperature.
7. Equip the flask with a reflux condenser and heat the reaction mixture to 80 °C using a heating block.
8. Stir at 80 °C for 4–6 hours.
Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the starting material peak (m/z 130.0) is entirely replaced by the product peak (m/z 182.2).
Step 3: Quench and Workup
9. Cool the reaction mixture to room temperature.
10. Carefully quench the excess base by adding saturated aqueous NH₄Cl solution (20 mL).
11. Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 × 30 mL).
12. Wash the combined organic layers with 5% aqueous LiCl solution (3 × 20 mL).
Causality: DMF is highly miscible with Ethyl Acetate. The LiCl wash drastically increases the polarity of the aqueous phase, forcing the DMF out of the organic layer and preventing solvent contamination during concentration.
Perform a final wash with brine (20 mL).
Step 4: Isolation and Purification
14. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
15. Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of Dichloromethane (DCM) to Methanol (MeOH) (typically 95:5 DCM:MeOH) to isolate the pure product.
Analytical Data & Expected Results
To verify the success of the synthesis, compare the isolated material against the expected analytical parameters summarized below.
Application Notes and Protocols for 2-(oxolan-3-yloxy)pyrimidin-5-amine in Drug Discovery
Introduction: The Pyrimidine Scaffold and the Promise of Novel 2,5-Disubstituted Derivatives The pyrimidine nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Pyrimidine Scaffold and the Promise of Novel 2,5-Disubstituted Derivatives
The pyrimidine nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds and clinically successful drugs.[1][2][3][4] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, facilitate specific and potent interactions with a wide range of biological targets.[2] This has led to the development of pyrimidine derivatives with diverse pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][4]
This guide introduces a novel pyrimidine scaffold, 2-(oxolan-3-yloxy)pyrimidin-5-amine , for application in drug discovery programs. The incorporation of a non-planar, saturated oxolane (tetrahydrofuran) ring at the 2-position introduces a three-dimensional structural element that can be exploited to achieve improved selectivity and pharmacokinetic profiles compared to traditional flat aromatic substituents. The 5-amino group serves as a versatile synthetic handle for the construction of diverse chemical libraries.
These application notes provide a comprehensive guide for researchers, from the proposed synthesis of the core scaffold to the design and screening of a derivative library against relevant biological targets, with a particular focus on Diacylglycerol O-acyltransferase 2 (DGAT2), a key enzyme in triglyceride synthesis implicated in metabolic diseases.[5][6]
I. Synthesis of the Core Scaffold: 2-(oxolan-3-yloxy)pyrimidin-5-amine
While no direct synthesis for this specific molecule is reported, a robust and logical pathway can be proposed based on established methodologies for the synthesis of related pyrimidine derivatives. The following protocol outlines a proposed two-step synthesis starting from commercially available 2-chloro-5-nitropyrimidine.
Protocol 1: Synthesis of 2-((5-nitropyrimidin-2-yl)oxy)oxolane
This initial step involves a nucleophilic aromatic substitution (SNAr) reaction to couple the oxolane moiety to the pyrimidine ring.
Materials:
2-chloro-5-nitropyrimidine
(S)- or (R)-3-hydroxytetrahydrofuran (or racemic mixture)
Sodium hydride (NaH), 60% dispersion in mineral oil
To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add anhydrous DMF.
Carefully add sodium hydride (1.2 equivalents) to the DMF and cool the suspension to 0 °C in an ice bath.
Slowly add a solution of 3-hydroxytetrahydrofuran (1.1 equivalents) in anhydrous DMF to the NaH suspension. Stir the mixture at 0 °C for 30 minutes to form the alkoxide.
Add a solution of 2-chloro-5-nitropyrimidine (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-18 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Extract the aqueous layer with ethyl acetate (3 x volumes).
Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
Filter the mixture and concentrate the solvent under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield 2-((5-nitropyrimidin-2-yl)oxy)oxolane.
Protocol 2: Reduction to 2-(oxolan-3-yloxy)pyrimidin-5-amine
The final step involves the reduction of the nitro group to the desired amine.
Materials:
2-((5-nitropyrimidin-2-yl)oxy)oxolane
10% Palladium on carbon (Pd/C)
Methanol (MeOH) or Ethanol (EtOH)
Hydrogen gas (H₂)
Celite®
Procedure:
In a suitable reaction flask, dissolve the 2-((5-nitropyrimidin-2-yl)oxy)oxolane intermediate (1.0 equivalent) in methanol or ethanol.
Carefully add 10% Palladium on carbon (Pd/C) catalyst (approximately 10% by weight of the starting material).[7]
Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., via a balloon) with vigorous stirring at room temperature.[7]
Monitor the reaction by TLC until the starting material is completely consumed (typically 2-4 hours).[7]
Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.[7]
Wash the filter cake with methanol.
Combine the filtrates and remove the solvent under reduced pressure. The resulting residue is the desired product, 2-(oxolan-3-yloxy)pyrimidin-5-amine.
II. Library Synthesis: Diversification of the Scaffold
The 5-amino group of the core scaffold is a prime position for introducing chemical diversity. Palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination are powerful tools for this purpose.
Workflow for Library Synthesis
Caption: General workflow for library synthesis from the core scaffold.
Protocol 3: Suzuki-Miyaura Cross-Coupling
This protocol describes the general procedure for the palladium-catalyzed coupling of an aryl or heteroaryl boronic acid to the 5-amino group of the pyrimidine scaffold, following a preliminary conversion of the amine to a halide.
Materials:
2-(oxolan-3-yloxy)pyrimidin-5-amine (converted to 5-bromo or 5-iodo derivative)
To a dry reaction vessel, add the 5-halo-2-(oxolan-3-yloxy)pyrimidine (1.0 equivalent), the desired boronic acid, the palladium catalyst, and the base.
Evacuate and backfill the vessel with an inert gas (argon or nitrogen) three times.
Add the degassed anhydrous solvent via syringe.
Heat the reaction mixture to 80-110 °C with vigorous stirring.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction mixture to room temperature.
Dilute with water and extract with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
III. Biological Screening: Targeting DGAT2
Recent discoveries of pyrimidine-based DGAT2 inhibitors suggest that this enzyme is a promising target for derivatives of the 2-(oxolan-3-yloxy)pyrimidin-5-amine scaffold.[5] DGAT2 catalyzes the final step in triglyceride synthesis and is implicated in metabolic diseases such as non-alcoholic steatohepatitis (NASH).[5][8][9]
Protocol 4: In Vitro DGAT2 Enzyme Inhibition Assay (Radiometric)
This protocol provides a method for determining the IC₅₀ of a test compound against the DGAT2 enzyme.[2][10]
Materials:
Source of DGAT2 enzyme (e.g., microsomes from cells overexpressing human DGAT2)
Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 5 mM MgCl₂ and 1 mg/ml BSA)
Substrates: 1,2-dioleoyl-sn-glycerol and a radiolabeled fatty acyl-CoA (e.g., [1-¹⁴C]oleoyl-CoA)
Prepare serial dilutions of the test compounds in DMSO.
In a reaction tube, combine the assay buffer, DGAT2 enzyme source, and the test compound at various concentrations.
Pre-incubate the mixture for a defined period at 37°C.
Initiate the enzymatic reaction by adding the substrate mixture.
Incubate the reaction for a specific time at 37°C, ensuring the reaction is in the linear range.
Stop the reaction by adding the lipid extraction solvents.
Vortex and centrifuge to separate the organic and aqueous phases.
Spot the organic phase onto a TLC plate and develop to separate the lipids.
Identify the triglyceride band and quantify the radioactivity using a scintillation counter.
Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.
Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.
Protocol 5: Cellular Triglyceride Synthesis Assay
This protocol assesses the effect of a DGAT2 inhibitor on triglyceride synthesis in a cellular context.[2]
Materials:
HepG2 cells (or other suitable liver cell line)
Cell culture medium
Test compounds dissolved in DMSO
Radiolabeled precursor for triglyceride synthesis (e.g., [¹⁴C]acetic acid or [³H]glycerol)
Cell lysis buffer
Lipid extraction solvents
TLC plates
Scintillation counter
Procedure:
Seed HepG2 cells in a multi-well plate and allow them to adhere overnight.
Treat the cells with various concentrations of the test compounds or vehicle (DMSO) for a predetermined time.
Add the radiolabeled precursor to the cell culture medium and incubate for a further period to allow for its incorporation into triglycerides.
Wash the cells with PBS and then lyse them.
Extract the lipids from the cell lysate using appropriate solvents.
Separate the lipids by TLC.
Quantify the radioactivity in the triglyceride band using a scintillation counter.
Normalize the radioactivity counts to the protein concentration of the cell lysate.
Calculate the percentage of inhibition of triglyceride synthesis for each compound concentration relative to the vehicle control.
Determine the IC₅₀ value.
IV. Data Presentation and Structure-Activity Relationship (SAR) Analysis
Systematic derivatization and screening will allow for the development of a structure-activity relationship (SAR) profile for this novel scaffold. The data should be organized to clearly show the impact of different substituents on DGAT2 inhibitory activity.
Compound ID
R Group (at 5-position)
DGAT2 IC₅₀ (nM)
Cellular TG Synthesis IC₅₀ (nM)
Scaffold-001
-NH₂ (Core)
>10,000
>10,000
Library-001
-NH-(4-fluorophenyl)
5,200
8,500
Library-002
-NH-(pyridin-3-yl)
2,100
4,300
Library-003
4-methoxyphenyl
850
1,500
Library-004
3-chloro-4-fluorophenyl
320
680
Table 1: Example of a data table for SAR analysis of 2-(oxolan-3-yloxy)pyrimidin-5-amine derivatives.
V. Rationale for Scaffold Selection and Future Directions
The selection of the 2-(oxolan-3-yloxy)pyrimidin-5-amine scaffold is based on the principles of scaffold hopping and bioisosteric replacement .[1][11][12][13][14] By replacing a traditional aromatic or heteroaromatic group at the 2-position with a saturated oxolane ring, we introduce a novel three-dimensional vector for exploring chemical space. This can lead to improved selectivity against off-target kinases and other proteins, a common challenge with pyrimidine-based inhibitors.[1]
Conceptual Framework: Scaffold Hopping
Caption: Conceptual diagram of scaffold hopping to the novel pyrimidine.
Future work should focus on expanding the library of derivatives, exploring different stereoisomers of the oxolane ring, and undertaking further biological characterization of the most potent compounds, including pharmacokinetic profiling and in vivo efficacy studies in relevant disease models.
References
ResearchGate. (n.d.). (A) Effect of the bioisosteric replacement of pyrimidine (left) by...[Link]
ACS Publications. (n.d.). Design of Next-Generation DGAT2 Inhibitor PF-07202954 with Longer Predicted Half-Life. [Link]
PMC. (n.d.). A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular SNAr sequence. [Link]
Cambridge MedChem Consulting. (2023, January 28). Aromatic Bioisosteres. [Link]
PubMed. (n.d.). Structure-activity relationships of pyrimidines as dihydroorotate dehydrogenase inhibitors. [Link]
ResearchGate. (n.d.). Discovery of a Novel Class of Diacylglycerol Acyltransferase 2 Inhibitors with a 1H-Pyrrolo[2,3-b]Pyridine Core. [Link]
ScienceRise: Pharmaceutical Science. (2025, August 31). Bioisosteric replacement in the search for antimicrobial agents: design, synthesis and activity of novel 6-(1h-Benzimidazol-2-yl)-1-alkyl-3,5-dimethylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione derivatives. [Link]
MDPI. (2026, February 26). Scaffold Hopping-Guided Design of Novel PIM-1 Inhibitors with Anticancer Activities. [Link]
Progress in Chemical and Biochemical Research. (n.d.). In Silico Molecular Docking, Scaffold Hopping, and PASS Prediction of Designed Pyrimidine-Based Analogues Their Synthesis and Biological Evaluation. [Link]
MDPI. (2025, September 2). Scaffold-Hopping Design and Synthesis of Thieno[3,2-d]pyrimidines: Anticancer Activity, Apoptosis Induction, and In Silico Inhibition of CDKs. [Link]
ACS Publications. (2024, July 3). More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication. [Link]
Google Patents. (n.d.). US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.
Semantic Scholar. (n.d.). Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). [Link]
PubMed. (2025, October 15). Pyrimidine derivatives as multifaceted antidiabetic agents: A comprehensive review of structure-activity relationships, mechanisms, and clinical potential. [Link]
MDPI. (2024, August 21). DGAT1 and DGAT2 Inhibitors for Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD) Management: Benefits for Their Single or Combined Application. [Link]
PMC. (n.d.). DGAT2 inhibition blocks SREBP-1 cleavage and improves hepatic steatosis by increasing phosphatidylethanolamine in the ER. [Link]
Semantic Scholar. (2015, January 21). Expanding the scope of fused pyrimidines as kinase inhibitor scaffolds: synthesis and modification of pyrido[3,4-d]pyrimidines. [Link]
Organic Chemistry Portal. (n.d.). A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. [Link]
Bentham Science. (2022, August 26). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. [Link]
IJPBS. (2023, May 30). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. [Link]
RSC Publishing. (n.d.). Small structural changes of the imidazopyridine diacylglycerol acyltransferase 2 (DGAT2) inhibitors produce an improved safety profile. [Link]
ResearchGate. (n.d.). Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity – A Review. [Link]
ACS Publications. (2021, September 29). Kinase Inhibitor Scaffold Hopping with Deep Learning Approaches. [Link]
Semantic Scholar. (2018, June 26). SYNTHESIS OF 5-HYDROXYTHIENO[2,3-d]PYRIMIDIN-6(5H)-ONE DERIVATIVES BY THE REACTION OF 2-(4-CHLOROPYRIMIDIN-5- YL). [Link]
University of Sheffield. (n.d.). the synthesis and some reactions of chloropyrimidines. [Link]
RSC Publishing. (n.d.). Convenient, direct, metal-free, regioselective and de novo synthesis of 2,4,5-trisubstituted pyrimidines using α-aryl-β, β-ditosyloxy ketones. [Link]
PubMed. (2001, March 23). Synthesis of 2-substituted (+/-)-(2r,3r,5r)-tetrahydrofuran-3,5-dicarboxylic acid derivatives. [Link]
Arkat USA. (n.d.). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. [Link]
PMC. (n.d.). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. [Link]
Arkat USA. (n.d.). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. [Link]
Google Patents. (n.d.).
Heterocycles. (2011, June 1). SYNTHESIS OF FURO[2,3-c]PYRIDINE. [Link]
Google Patents. (n.d.). US9399629B2 - Process for the manufacture of 3-oxo-tetrahydrofuran.
Application Note: Optimizing Buchwald-Hartwig Amination Conditions for 5-Aminopyrimidine Derivatives
Executive Summary & Introduction The 5-aminopyrimidine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the core structural motif in numerous kinase inhibitors (e.g., Imatinib analogs) and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Introduction
The 5-aminopyrimidine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the core structural motif in numerous kinase inhibitors (e.g., Imatinib analogs) and anti-malarial agents structurally related to roscovitine[1]. However, the synthesis of highly functionalized 5-aminopyrimidine derivatives via carbon-nitrogen (C–N) cross-coupling presents unique chemical challenges.
Pyrimidines are highly electron-deficient heterocycles, which fundamentally alters the kinetics of the palladium-catalyzed oxidative addition step. Furthermore, the multiple basic nitrogen atoms within the pyrimidine ring can competitively coordinate to the palladium center, leading to catalyst poisoning and premature reaction termination[2]. This application note provides a comprehensive, field-proven guide to optimizing the Buchwald-Hartwig amination for 5-aminopyrimidine derivatives, detailing the mechanistic causality behind catalyst selection, reaction parameters, and step-by-step experimental protocols.
Mechanistic Rationale & Catalyst Selection
To achieve high conversion rates and suppress off-target side reactions (such as hydrodehalogenation or bis-arylation), researchers must design a self-validating catalytic system tailored to the electronic demands of the pyrimidine ring.
The Catalytic Cycle and Steric Demand
The Buchwald-Hartwig amination proceeds through a Pd(0)/Pd(II) catalytic cycle. For 5-halopyrimidines, the rate-limiting step often shifts from oxidative addition to reductive elimination due to the electron-withdrawing nature of the heterocycle, which stabilizes the Pd(II) intermediate.
To overcome this thermodynamic sink, the selection of bulky, electron-rich biaryl phosphine ligands (such as XPhos or tBuXPhos ) is critical[2]. The extreme steric bulk of the dicyclohexylphosphino group and the triisopropylphenyl ring forces the aryl and amido ligands into close spatial proximity on the palladium center, drastically accelerating the reductive elimination step and releasing the desired product before catalyst deactivation can occur.
Catalytic cycle of the Pd-catalyzed Buchwald-Hartwig amination for pyrimidines.
Base and Solvent Causality
Base Selection: Strong bases like Sodium tert-butoxide (NaOtBu) or Potassium tert-butoxide (KOtBu) are highly effective for driving the deprotonation of the coordinated amine[1]. However, if the nucleophile is a functionalized aniline or if the substrate contains base-sensitive functional groups (e.g., esters, nitriles), weaker bases such as K₃PO₄ or Cs₂CO₃ must be utilized to prevent substrate degradation[2].
Solvent Integrity: Anhydrous toluene is the gold standard[3]. Trace water will rapidly hydrolyze the tert-butoxide base into tert-butanol and hydroxide, the latter of which can coordinate to palladium and form unreactive Pd-hydroxo dead-end complexes.
Reaction Parameter Optimization
The following table summarizes empirically validated reaction conditions for various cross-coupling scenarios involving the 5-aminopyrimidine scaffold.
Protocol A: Amination of 5-Bromopyrimidine with Secondary Amines
This protocol utilizes a highly active Pd(0)/XPhos system to overcome the sluggish reductive elimination associated with electron-deficient pyrimidines[2].
Reagents:
5-Bromopyrimidine (1.0 equiv, 1.0 mmol)
Secondary Amine (e.g., morpholine or piperidine) (1.2 equiv, 1.2 mmol)
Pd₂(dba)₃ (1.0 mol%, 0.01 mmol)
XPhos (4.0 mol%, 0.04 mmol)
NaOtBu (1.4 equiv, 1.4 mmol)
Anhydrous Toluene (5.0 mL)
Step-by-Step Methodology:
Preparation (Glovebox or Schlenk Line): To an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃, XPhos, and NaOtBu.
Atmosphere Exchange: Seal the tube with a rubber septum. Evacuate the tube and backfill with ultra-pure Nitrogen or Argon. Repeat this cycle three times. Causality: Pd(0) is highly susceptible to oxidation; rigorous exclusion of O₂ prevents catalyst deactivation.
Reagent Addition: Add 5-bromopyrimidine and the secondary amine via a gas-tight syringe.
Solvent Addition: Add anhydrous, degassed toluene (5.0 mL) via syringe.
Reaction Execution: Replace the septum with a Teflon screwcap under a positive flow of inert gas. Transfer the sealed tube to a pre-heated oil bath at 100 °C. Stir vigorously for 12–16 hours.
In-Process Control (IPC): After 12 hours, cool the reaction to room temperature. Extract a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze via LC-MS to confirm the disappearance of the 5-bromopyrimidine peak.
Workup: Dilute the reaction mixture with Ethyl Acetate (15 mL) and filter through a pad of Celite® to remove palladium black and inorganic salts. Wash the filtrate with deionized water (2 × 10 mL) and brine (1 × 10 mL).
Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Protocol B: N-Arylation of 5-Aminopyrimidine with Aryl Bromides
When 5-aminopyrimidine acts as the nucleophile, bidentate ligands like BINAP or Xantphos are preferred to prevent bis-arylation of the primary amine[1],[3].
Reagents:
Aryl Bromide (1.0 equiv, 1.0 mmol)
5-Aminopyrimidine (1.2 equiv, 1.2 mmol)
Pd(OAc)₂ (4.0 mol%, 0.04 mmol)
BINAP (6.0 mol%, 0.06 mmol)
KOtBu (1.5 equiv, 1.5 mmol)
Anhydrous Toluene (5.0 mL)
Step-by-Step Methodology:
Pre-activation: In a dry Schlenk tube under N₂, combine Pd(OAc)₂ and BINAP in anhydrous toluene (3.0 mL). Heat the mixture to 45 °C for 5 minutes until a distinct color change occurs, indicating the formation of the active Pd(0)-BINAP complex[1].
Substrate Addition: Add the aryl bromide to the active catalyst solution. Maintain at 45 °C for 10 minutes to allow for initial oxidative addition.
Base and Nucleophile Addition: Add KOtBu, stir for 10 minutes, and subsequently add 5-aminopyrimidine dissolved in the remaining toluene (2.0 mL).
Heating: Elevate the temperature to 100 °C and stir until reaction completion (typically 3 to 24 hours, depending on the steric bulk of the aryl bromide).
Workup: Cool to room temperature, filter through Celite®, and concentrate. Dissolve the residue in CH₂Cl₂, wash with water and brine, dry, and purify via chromatography.
Troubleshooting & Quality Control
To ensure a self-validating workflow, researchers should utilize the following logic tree when encountering suboptimal yields.
Experimental workflow and troubleshooting logic for Buchwald-Hartwig amination.
Common Failure Modes and Corrective Actions:
Observation: High levels of unreacted starting material.
Causality: Catalyst poisoning by atmospheric oxygen or moisture hydrolyzing the base.
Action: Ensure rigorous Schlenk techniques. Switch to a pre-formed palladacycle precatalyst (e.g., XPhos Pd G3) to ensure 100% generation of the active Pd(0) species.
Observation: Significant formation of debrominated pyrimidine.
Causality: β-hydride elimination from the amine is outcompeting reductive elimination.
Action: Increase the steric bulk of the ligand (move from Xantphos to tBuXPhos) to accelerate reductive elimination, or lower the reaction temperature slightly to favor the desired kinetic pathway.
References
1.[1] Houzé, S., et al. "Several Human Cyclin-Dependent Kinase Inhibitors, Structurally Related to Roscovitine, As New Anti-Malarial Agents." Molecules 2014, 19(9), 15237-15257. URL: [Link]
2.[3] El-Deeb, I. M., et al. "Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst." Molecules 2008, 13(4), 818-830. URL: [Link]
3.[2] Charles, M. D., Schultz, P., Buchwald, S. L. "Efficient Pd-Catalyzed Amination of Heteroaryl Halides." Organic Letters 2005, 7(18), 3965-3968. URL: [Link]
Application Note: Reductive Amination Protocols for 2-(Oxolan-3-yloxy)pyrimidin-5-amine
Executive Summary & Molecule Profile This guide details the reductive amination of 2-(oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4), a specific functionalized aminopyrimidine building block. The Challenge: Unlike...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Molecule Profile
This guide details the reductive amination of 2-(oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4), a specific functionalized aminopyrimidine building block.
The Challenge:
Unlike aliphatic amines, 2-(oxolan-3-yloxy)pyrimidin-5-amine is an electron-deficient heteroaromatic amine . The amino group at position 5 is significantly deactivated by the electron-withdrawing nature of the pyrimidine ring. While the ether linkage at position 2 provides a minor resonance donation, the overall nucleophilicity remains low. Consequently, standard reductive amination protocols (e.g., NaBH4 in MeOH) often result in stalled imine formation or low yields.
The Solution:
Successful coupling requires protocols that drive the equilibrium toward the imine intermediate using acid catalysis , water scavenging , or Lewis acid activation prior to reduction.
pKa (Conjugate Acid): ~2.5 – 3.0 (Estimated). The amine is weakly basic and remains unprotonated under mild acidic conditions (pH 4–5), but its low basicity correlates with poor nucleophilicity.
Solubility: Moderate in Dichloromethane (DCM), 1,2-Dichloroethane (DCE), and Tetrahydrofuran (THF). Soluble in Methanol (MeOH).
Decision Matrix: Selecting the Right Protocol
Use the following logic flow to select the optimal experimental procedure based on your carbonyl partner.
Figure 1: Decision tree for selecting the appropriate reductive amination protocol.
Detailed Experimental Protocols
Method A: The Standard STAB Protocol (Aldehydes)
Best for: Unhindered aldehydes and robust substrates.
Mechanism: Sodium triacetoxyborohydride (STAB) is a mild hydride donor that reduces imines selectively over aldehydes. Acetic acid (AcOH) catalyzes the initial attack of the weak amine on the carbonyl.
Best for: Ketones, hindered aldehydes, or when Method A yields <30%.
Mechanism: Ti(OiPr)4 acts as a strong Lewis acid to activate the carbonyl and, critically, acts as a water scavenger to drive the unfavorable equilibrium toward the imine/enamine.
Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)4) (1.5 – 2.0 equiv)
Reducing Agent: NaBH4 (Sodium Borohydride) (2.0 equiv) or NaCNBH3
Solvent: THF (anhydrous) for step 1; MeOH for step 2.
Procedure:
Complexation: In a flame-dried flask under Nitrogen/Argon, dissolve the amine (1.0 equiv) and ketone (1.2 equiv) in anhydrous THF.
Titanium Addition: Add Ti(OiPr)4 (1.5 equiv) neat via syringe.
Safety: Ti(OiPr)4 is moisture sensitive.
Imine Formation: Stir at RT for 12–18 hours. (For very difficult ketones, heat to 50°C).
Checkpoint: LC-MS may show the imine mass, but often the titanium complex hydrolyzes on the column back to starting material. Trust the process or check by NMR if necessary.
Reduction (The "One-Pot" Switch):
Cool the mixture to 0°C.
Carefully add dry MeOH (dilution step).
Add NaBH4 (2.0 equiv) portion-wise. (Caution: Gas evolution).
Workup (The "Titanium Crash"):
After reaction completion (usually <2h), quench with 1N NaOH or Rochelle's Salt solution .
Stir vigorously until the white titanium precipitate forms and the layers separate clearly.
Filter through a Celite pad to remove titanium salts. Extract the filtrate with EtOAc.
Best for: Parallel synthesis or when Ti(OiPr)4 workup is too tedious.
Mechanism: ZnCl2 coordinates to the heteroaromatic nitrogen and the aldehyde, enhancing electrophilicity without the strong basicity/acidity issues.
Switch to Method B (Titanium). Heat the imine formation step to 60°C.
Aldehyde Reduction Only
Reducing agent added too early.
Increase "Incubation" time in Method A. Ensure imine forms before adding hydride.
Low Yield with Ketones
Steric hindrance / Unfavorable Eq.
Use Method B . Increase Ti(OiPr)4 to 3.0 equiv. Use Microwave irradiation (80°C, 30 min) for step 1.
Product is trapped in emulsion
Titanium salts (Method B).
Use Rochelle's Salt (sat. aq. potassium sodium tartrate) and stir for 2 hours during workup.
Mechanistic Visualization
The following diagram illustrates the critical "Activation" step required for this electron-deficient amine.
Figure 2: Reaction pathway highlighting the slow hemiaminal-to-imine transition for heteroaromatic amines.
References
Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.
Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554.
McNulty, J., et al. "A one-pot parallel reductive amination of aldehydes with heteroaromatic amines." Molecular Diversity, 2014.
Application Notes & Protocols: Strategic Synthesis and Evaluation of Pyrimidine Ether-Based CDK Inhibitors
Abstract Cyclin-dependent kinases (CDKs) are central regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. This has established them as critical targets for therapeutic intervention.
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Cyclin-dependent kinases (CDKs) are central regulators of the cell cycle, and their dysregulation is a hallmark of many cancers. This has established them as critical targets for therapeutic intervention. The pyrimidine scaffold has emerged as a privileged structure in the design of potent and selective CDK inhibitors. This guide provides an in-depth exploration of the synthesis of CDK inhibitors with a focus on pyrimidine ether intermediates. We will delve into core synthetic strategies, offering a detailed, field-proven protocol, and discuss the critical aspects of structure-activity relationships (SAR). Furthermore, a comprehensive protocol for the in vitro evaluation of these compounds is provided to enable researchers to assess their therapeutic potential.
Introduction: The Central Role of CDKs and the Promise of Pyrimidine Inhibitors
Cyclin-dependent kinases are a family of serine/threonine kinases that, when complexed with their regulatory cyclin partners, orchestrate the progression of the cell cycle through distinct phases (G1, S, G2, and M).[1][2] In many malignancies, aberrant CDK activity, often due to the overexpression of cyclins or the loss of endogenous inhibitors, leads to uncontrolled cellular proliferation.[3] This makes the pharmacological inhibition of CDKs a compelling strategy in oncology.
The pyrimidine ring is a key heterocyclic motif found in numerous biologically active compounds, including several approved drugs.[4] Its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases makes it an ideal scaffold for the design of CDK inhibitors.[5] Specifically, pyrimidine ether derivatives have demonstrated significant potential, offering a versatile platform for fine-tuning inhibitor potency and selectivity.
Figure 1: Simplified overview of the cell cycle regulated by CDKs and the inhibitory action of pyrimidine ether-based inhibitors.
Core Synthetic Strategies for Pyrimidine Ether Intermediates
The synthesis of pyrimidine ether-based CDK inhibitors typically involves the preparation of a versatile intermediate, such as a 2-amino-4-alkoxypyrimidine. This intermediate can then be further functionalized to generate a library of potential inhibitors. A common and effective strategy involves the nucleophilic substitution of a leaving group, such as a chlorine atom, at the C4 position of a pyrimidine ring with an alkoxide.
Causality Behind Experimental Choices
The choice of a 2-amino-4,6-dichloropyrimidine as a starting material is strategic. The two chlorine atoms offer differential reactivity, allowing for sequential and regioselective substitutions. The reaction with an alkali metal alkoxide, such as sodium methoxide, typically results in the monosubstitution at the C4 or C6 position due to electronic and steric factors. The use of a polar aprotic solvent like dimethylformamide (DMF) or acetone facilitates the dissolution of the reactants and promotes the nucleophilic substitution reaction.
Figure 2: General synthetic workflow for the preparation of pyrimidine ether-based CDK inhibitors.
Detailed Experimental Protocol: Synthesis of 2-Amino-4-chloro-6-methoxypyrimidine
This protocol describes the synthesis of a key pyrimidine ether intermediate.
Materials:
2-Amino-4,6-dichloropyrimidine (ADCP)
Sodium methoxide solution (30% in methanol)
Dimethylformamide (DMF), anhydrous
Activated charcoal
Deionized water
Magnetic stirrer and heating mantle
Round-bottom flask and condenser
Filtration apparatus
Procedure:
Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a condenser, suspend 2-amino-4,6-dichloropyrimidine (244 mmol) in 250 mL of anhydrous dimethylformamide.
Reagent Addition: Cool the suspension to 17°C using an ice bath. Slowly add sodium methoxide solution (30% in methanol, 260 mmol) dropwise over 3.5 hours, maintaining the temperature at 17°C.
Reaction Progression: After the addition is complete, allow the suspension to stir at 17°C for an additional hour. Then, heat the reaction mixture to 30°C and maintain for two hours to ensure complete reaction.
Decolorization: Add 1 g of activated charcoal to the reaction mixture and continue stirring at 30°C for one hour to remove colored impurities.
Work-up and Isolation: Filter the reaction mixture to remove the activated charcoal and any precipitated salts. To the filtrate, add 500 mL of deionized water to precipitate the product.
Purification: Cool the mixture to 7°C and stir for 30 minutes to ensure complete precipitation. Collect the solid product by filtration and wash the filter cake twice with 50 mL of cold deionized water.
Drying and Characterization: Dry the product under vacuum to obtain 2-amino-4-chloro-6-methoxypyrimidine as a solid. Characterize the product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
Troubleshooting Common Synthetic Issues
Issue
Potential Cause
Troubleshooting Strategy
Low Yield
Incomplete reaction.
Monitor the reaction progress using Thin Layer Chromatography (TLC). Consider extending the reaction time or slightly increasing the temperature.
Side product formation (e.g., disubstitution).
Ensure slow, dropwise addition of the alkoxide at the recommended temperature to favor monosubstitution.
Product Contamination
Incomplete removal of starting material or byproducts.
Optimize the precipitation and washing steps. Recrystallization from a suitable solvent system may be necessary.
Colored impurities.
Ensure the use of high-purity starting materials and solvents. The activated charcoal step is crucial for decolorization.
Structure-Activity Relationship (SAR) of Pyrimidine Ether CDK Inhibitors
The biological activity of pyrimidine ether-based CDK inhibitors is highly dependent on the nature and position of substituents on the pyrimidine core. Understanding these SARs is crucial for designing more potent and selective inhibitors.
C2-Amino Group: The 2-amino group is often a key pharmacophore, forming critical hydrogen bonds with the hinge region of the CDK active site.[4]
C4-Ether Linkage: The nature of the alkoxy group at the C4 position significantly influences potency and selectivity. Bulky or conformationally restricted groups can enhance binding by occupying hydrophobic pockets within the active site.
C5 and C6 Positions: Substitution at the C5 and C6 positions can be used to fine-tune the physicochemical properties of the inhibitor, such as solubility and cell permeability, and can also introduce additional interactions with the kinase.
Position
Substituent
Effect on Activity
Reference
C2
Small amines (e.g., -NH2, -NHMe)
Essential for hinge binding and potent inhibition.
Often not well-tolerated, leading to a decrease in activity.
In Vitro Evaluation of CDK Inhibitor Potency
Once synthesized, the inhibitory activity of the pyrimidine ether derivatives against specific CDKs must be determined. A robust and widely used method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced in a kinase reaction.
Detailed Protocol: In Vitro CDK2/Cyclin E Inhibition Assay
This protocol provides a framework for determining the IC50 value of a test compound against CDK2/Cyclin E.
Compound Preparation: Prepare a serial dilution of the test compound in the Kinase Buffer. The final DMSO concentration in the assay should not exceed 1%.
Enzyme/Substrate Mixture: Prepare a solution of CDK2/Cyclin E and Histone H1 in Kinase Buffer at the desired concentrations.
Assay Plate Setup:
Add 1 µL of the test compound serial dilutions or vehicle control to the appropriate wells of a 384-well plate.
Add 2 µL of the CDK2/Cyclin E enzyme/substrate mixture to each well.
Incubate the plate for 10-15 minutes at room temperature to allow for inhibitor-enzyme binding.
Kinase Reaction Initiation:
Add 2 µL of ATP solution to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for CDK2.
Incubate the plate for 60 minutes at room temperature.
Signal Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.
Data Acquisition: Measure the luminescence using a plate reader.
Figure 3: Step-by-step workflow for the in vitro CDK2/Cyclin E inhibition assay.
Data Analysis
Calculate Percent Inhibition: Determine the percent inhibition for each concentration of the test compound using the formula:
% Inhibition = 100 x (1 - (Luminescence_sample - Luminescence_background) / (Luminescence_no_inhibitor - Luminescence_background))
IC50 Determination: Plot the percent inhibition against the logarithm of the inhibitor concentration. Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to calculate the IC50 value, which represents the concentration of the inhibitor required to reduce enzyme activity by 50%.
Conclusion
The development of CDK inhibitors based on the pyrimidine ether scaffold represents a promising avenue for the discovery of novel anticancer therapeutics. The synthetic strategies outlined in this guide, coupled with robust in vitro evaluation methods, provide a solid foundation for researchers in this field. A thorough understanding of the structure-activity relationships is paramount for the rational design of next-generation inhibitors with improved potency and selectivity. The protocols provided herein are intended to serve as a practical resource for the synthesis and characterization of these important molecules.
References
4-Alkoxy-2,6-diaminopyrimidine derivatives: inhibitors of cyclin dependent kinases 1 and 2. (2003). Bioorganic & Medicinal Chemistry Letters, 13(1), 133-137. [Link]
DE10249946B4 - Process for the preparation of 2-amino-4-chloro-6-alkoxypyrimidines. (2004).
An efficient and simple methodology for the synthesis of 2-amino-4-(N-alkyl/arylamino)-6-chloropyrimidines. (2014). Tetrahedron Letters, 55(1), 229-234. [Link]
Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. (2022). Molecules, 27(22), 7853. [Link]
Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. (2023). Molecules, 28(18), 6667. [Link]
Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. (2022). Medicinal Chemistry, 18(5), 558-573. [Link]
Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents. (2025). RSC Advances, 15(44), 28247-28264. [Link]
ChemInform Abstract: Synthesis of 4-Alkoxy-2-hydroxyphenyl Ketoximes as Reagents for Metal Extraction. (1992). ChemInform, 23(31). [Link]
Unveiling the promise of pyrimidine-modified CDK inhibitors in cancer treatment. (2024). Bioorganic Chemistry, 151, 107508. [Link]
Selective approaches to synthesize a new series of fused 4-amino pyrimidine derivatives by using of 4- amino nicotino nitrile as an effective precursor. (2022). ScienceScholar, 4(3), 1-13. [Link]
Design, synthesis, and biological evaluation of 4-aminopyrimidine or 4,6-diaminopyrimidine derivatives as beta amyloid cleaving enzyme-1 inhibitors. (2019). Archiv der Pharmazie, 352(8), e1900062. [Link]
Design, Synthesis and Biological Evaluation of Novel Pyrimido[4,5-d]pyrimidine CDK2 Inhibitors as Anti-Tumor Agents. (2011). Iranian Journal of Pharmaceutical Research, 10(4), 771-781. [Link]
Synthesis, characterization and biological screening of various pharmacophoric derivatives of 4-alkylpyrimidine-5-carbonitrile. (2022). Indian Journal of Chemistry, 61B(1), 79-90. [Link]
Design, synthesis, and biological evaluation of novel pyrimidine derivatives as CDK2 inhibitors. (2010). Bioorganic & Medicinal Chemistry, 18(6), 2045-2054. [Link]
Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. (2022). Journal of King Saud University - Science, 34(8), 102298. [Link]
Synthesis of a new series of pyrazolo[1,5-a]pyrimidines as CDK2 inhibitors and anti-leukemia. (2021). Bioorganic Chemistry, 117, 105423. [Link]
Synthesis of substituted thienopyrimidine-4-ones. (2004). Journal of Combinatorial Chemistry, 6(4), 573-583. [Link]
Design, Synthesis, and X-ray Crystal Structure of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors and as Potential Antitumor Agents. (2009). Journal of Medicinal Chemistry, 52(18), 5746-5756. [Link]
Development of CDK4/6 Inhibitors. (2021). Encyclopedia, 1(2), 416-434. [Link]
Application Notes & Protocols: A Guide to Fragment-Based Drug Design Utilizing 2-(oxolan-3-yloxy)pyrimidin-5-amine
Abstract Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the discovery of novel lead compounds.[1][2] By starting...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the discovery of novel lead compounds.[1][2] By starting with small, low-complexity molecules, or "fragments," FBDD allows for a more thorough exploration of chemical space and often yields lead candidates with superior physicochemical properties.[3][4] This guide provides an in-depth technical overview and detailed protocols for initiating an FBDD campaign using 2-(oxolan-3-yloxy)pyrimidin-5-amine, a versatile fragment that combines a privileged heterocyclic scaffold with vectors suitable for subsequent chemical elaboration. We will cover the entire workflow, from initial hit identification using state-of-the-art biophysical techniques to structure-guided strategies for evolving a low-affinity fragment into a high-potency lead compound.
The FBDD Paradigm: A Shift from Complexity to Efficiency
Traditional HTS campaigns screen vast libraries of large, "drug-like" molecules in the hopes of finding a potent binder. However, this approach often struggles with complex targets and can lead to hits with challenging optimization profiles. FBDD takes the opposite approach. It begins by identifying very small molecules (typically < 300 Da) that bind to the target protein with weak affinity, usually in the micromolar to millimolar range.[5][6] These fragments, while not potent, are highly efficient binders, meaning they form high-quality interactions with the target on a per-atom basis.[1] The low molecular weight of fragments allows for a more comprehensive sampling of chemical space with a smaller library size.[3]
Once these initial "hits" are identified and their binding mode is confirmed, typically through structural biology methods like X-ray crystallography, they serve as starting points for chemical optimization.[6][7] This structure-guided evolution follows several key strategies:
Fragment Growing: Iteratively adding chemical groups to the core fragment to engage with adjacent binding pockets and increase affinity.[8][9][10]
Fragment Linking: Connecting two or more distinct fragments that bind to proximal sites on the target to create a single, high-potency molecule.[8][9][11]
Fragment Merging/Scaffold Hopping: Combining the structural features of overlapping fragments or replacing the core scaffold entirely to improve properties while retaining key binding interactions.[6][12]
This methodical, structure-driven process has successfully delivered multiple FDA-approved drugs, validating its power in modern drug discovery.[1][6]
Featured Fragment: 2-(oxolan-3-yloxy)pyrimidin-5-amine
The selection of a high-quality fragment library is paramount to the success of an FBDD campaign.[1] The fragment 2-(oxolan-3-yloxy)pyrimidin-5-amine (CAS: 1339758-57-4) represents an excellent starting point due to its advantageous chemical properties.
Property
Value
Rationale & Significance
Molecular Formula
C₈H₁₁N₃O₂
Molecular Weight
181.19 g/mol
Well within the "Rule of Three" (MW ≤ 300 Da), ensuring low complexity.[6]
XLogP3
~ -0.4
Indicates good aqueous solubility, which is critical for biophysical assays.
H-Bond Donors
1 (from -NH₂)
Complies with the "Rule of Three" (≤ 3), reducing the risk of poor permeability later.[6]
H-Bond Acceptors
4 (2x N, 2x O)
Provides multiple points for potential interactions with the protein target.
Structural Rationale:
Pyrimidine Core: The pyrimidine ring is a well-established "privileged scaffold" in medicinal chemistry, found in numerous approved drugs and known for its favorable metabolic stability and synthetic tractability.[13][14][15]
Oxolane (Tetrahydrofuran) Moiety: This group imparts three-dimensionality (sp³ character) to the fragment, which is often correlated with higher success rates in drug discovery. It also enhances solubility.
5-Amine Group: This primary amine serves as a crucial synthetic handle. It provides a well-defined vector for chemical modification, making it ideal for the "fragment growing" strategy.[16]
The FBDD Experimental Workflow
A successful FBDD campaign is a multi-stage process that integrates biophysics, structural biology, and medicinal chemistry. The following diagram outlines the typical workflow when starting with a fragment like 2-(oxolan-3-yloxy)pyrimidin-5-amine.
Caption: The integrated workflow for a Fragment-Based Drug Design (FBDD) campaign.
Protocols for Primary Screening & Hit Validation
Detecting the weak interactions between fragments and their targets requires highly sensitive biophysical techniques.[17] It is crucial to use at least two orthogonal methods to confirm hits and rule out artifacts.[18]
Requires high protein concentration and solubility.
X-ray Crystallography
Low-Medium
Medium
Yes (direct)
Gold standard for high-resolution binding mode.[7][23]
Requires well-diffracting protein crystals.
Protocol: Primary Screening by Surface Plasmon Resonance (SPR)
Principle: SPR detects changes in mass on the surface of a sensor chip in real-time. By immobilizing the target protein, the binding of a fragment from the solution can be measured without labels.[24]
Materials:
Biacore system (or equivalent SPR instrument).[25]
Sensor Chip CM5.
Amine coupling kit (EDC, NHS, ethanolamine).
Target protein (>95% purity) at 100 µg/mL in 10 mM Sodium Acetate, pH 5.0.
Running Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% P20), pH 7.4.
Fragment Stock: 10 mM 2-(oxolan-3-yloxy)pyrimidin-5-amine in 100% DMSO.
Assay Buffer: Running Buffer with 5% DMSO.
Methodology:
System Preparation: Ensure the SPR system is clean and equilibrated with Running Buffer. A "Superclean" cycle is recommended for small molecule assays.[25]
Target Immobilization:
Activate the carboxymethylated dextran surface of the CM5 chip with a 7-minute injection of a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.
Inject the target protein over the activated surface. Aim for an immobilization level of 8,000-12,000 Response Units (RU) for fragment screening.
Deactivate any remaining active esters with a 7-minute injection of 1 M ethanolamine-HCl, pH 8.5.
A reference flow cell should be prepared similarly but without protein injection (mock-coupled) to subtract bulk refractive index changes.
Fragment Screening ("Clean Screen"):
Prepare a 200 µM solution of the fragment in Assay Buffer. Causality: The DMSO concentration must be precisely matched between the fragment solution and the Assay Buffer to avoid false-positive signals arising from refractive index differences.[20]
Inject the fragment solution over the target and reference flow cells for a contact time of 30-60 seconds at a flow rate of 30 µL/min.
Allow for a dissociation time of 60 seconds.
A positive "hit" is identified by a response signal in the target flow cell that is significantly higher than the reference cell signal.
Data Analysis:
Perform double-referencing (subtracting the reference flow cell and a buffer-only injection).
Hits are typically defined as fragments giving a response >10% of the theoretical maximum response (Rmax).
Protocol: Hit Validation by NMR Spectroscopy
Principle: Ligand-observed NMR experiments, such as Saturation Transfer Difference (STD), detect binding by monitoring the fragment's signals directly. Protons on a fragment that is in close contact with a large protein will receive saturation from the irradiated protein, leading to a decrease in their signal intensity.[26]
Materials:
NMR spectrometer (≥600 MHz) with a cryoprobe.
Target protein stock (e.g., 500 µM in PBS, pH 7.4).
Fragment stock (10 mM in d6-DMSO).
NMR Buffer: 50 mM Phosphate Buffer in 99.9% D₂O, pD 7.4.
Methodology:
Sample Preparation:
Prepare two NMR tubes.
Sample Tube: 20 µM target protein and 1 mM 2-(oxolan-3-yloxy)pyrimidin-5-amine in NMR Buffer.
Control Tube: 1 mM fragment alone in NMR Buffer.
Causality: A 1:50 ratio of protein to fragment is typical. This ensures a sufficient population of bound fragment to detect while minimizing the risk of non-specific binding or aggregation.
Acquire 1D Proton Reference Spectra: Acquire a standard 1D ¹H spectrum for both the sample and control tubes to ensure the fragment signals are visible and not overlapping with buffer components.
Acquire STD-NMR Spectra:
Use a standard STD pulse sequence.
Set the on-resonance irradiation frequency to a region where only protein resonances exist (e.g., 0.5 ppm or -1.0 ppm).
Set the off-resonance irradiation frequency to a region far from any protein or fragment signals (e.g., 40 ppm).
Use a saturation time of 2 seconds.
Collect interleaved on- and off-resonance scans. The difference spectrum (off minus on) will reveal only the signals of the binding fragment.
Data Analysis:
A genuine hit will show clear signals in the STD difference spectrum. The absence of signals indicates no binding.
The relative intensity of the signals can provide an "STD epitope map," indicating which parts of the fragment are in closest contact with the protein.
Protocol: Structural Characterization by X-ray Crystallography
Principle: Soaking a protein crystal in a solution containing the fragment allows the fragment to diffuse into the active site. X-ray diffraction of the soaked crystal can then reveal the atomic-resolution structure of the protein-fragment complex.[27][28]
Materials:
Pre-grown crystals of the target protein.
Cryoprotectant solution (e.g., mother liquor supplemented with 25% glycerol).
Fragment stock (100 mM in DMSO).
Crystal harvesting loops.
Methodology:
Crystal Soaking:
Prepare a soaking solution by adding the fragment stock directly to the cryoprotectant solution to a final concentration of 10-50 mM. Causality: A high concentration is required to drive the binding equilibrium towards the complexed state, as fragment binding is typically weak.[27]
Transfer a protein crystal into a drop of the soaking solution.
Incubate for a period ranging from 30 minutes to overnight, depending on the crystal packing and stability.
Crystal Harvesting and Cryo-cooling:
Using a loop, pick up the crystal from the soaking drop.
Immediately plunge the crystal into liquid nitrogen to flash-cool it. This prevents ice crystal formation and preserves the crystal lattice.
Data Collection:
Mount the cryo-cooled crystal on the goniometer of an X-ray diffractometer (preferably at a synchrotron source for high intensity).[29]
Collect a full diffraction dataset.
Structure Determination and Analysis:
Process the diffraction data.
Solve the structure using molecular replacement with a known apo-protein structure.
Analyze the resulting electron density maps (2Fo-Fc and Fo-Fc). Clear, unambiguous density corresponding to the shape of 2-(oxolan-3-yloxy)pyrimidin-5-amine in the binding pocket confirms its binding mode.
With a validated crystal structure of the target in complex with 2-(oxolan-3-yloxy)pyrimidin-5-amine, the hit-to-lead optimization phase can begin. The goal is to rationally design and synthesize new analogs with improved potency.
Fragment Growing
This is the most direct strategy for our chosen fragment. The 5-amine group acts as a chemical handle to extend the molecule into unoccupied space within the binding pocket, forming new, favorable interactions.
Caption: Workflow for the Fragment Growing strategy.
Protocol: Amide Coupling for Fragment Growth
Reaction Setup: In a dry flask under an inert atmosphere, dissolve 2-(oxolan-3-yloxy)pyrimidin-5-amine (1 equivalent) and a selected carboxylic acid (1.1 equivalents) in anhydrous DMF.
Coupling Agent: Add a coupling agent such as HATU (1.2 equivalents) and a base such as DIPEA (2.5 equivalents).
Reaction: Stir the mixture at room temperature for 4-12 hours, monitoring by TLC or LC-MS.
Workup and Purification: Upon completion, quench the reaction with water, extract with an organic solvent (e.g., ethyl acetate), wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography to yield the desired "grown" analog.
Fragment Linking
If a second, distinct fragment is found to bind in a pocket adjacent to our primary fragment, they can be chemically linked together. The resulting molecule often has a dramatically higher affinity due to the additive binding energy and a favorable entropic effect.[8]
Caption: Conceptual diagram of the Fragment Linking strategy.
Scaffold Hopping
In some cases, the core pyrimidine-oxolane scaffold may have inherent liabilities (e.g., poor ADME properties, existing IP). Scaffold hopping aims to replace this core with a structurally novel one while preserving the key interactions observed in the crystal structure.[30][31] This advanced strategy often relies on computational tools to propose new, bioisosteric cores.[32][33]
Application Note: A Scalable, Two-Step Synthesis of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine for Pharmaceutical Intermediate Production
Abstract This application note provides a comprehensive and robust protocol for the scale-up synthesis of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, a key building block in pharmaceutical research and development. The...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive and robust protocol for the scale-up synthesis of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, a key building block in pharmaceutical research and development. The synthesis is achieved through a two-step sequence involving a Nucleophilic Aromatic Substitution (SNAr) reaction followed by a catalytic transfer hydrogenation. This guide is designed for researchers, scientists, and drug development professionals, offering detailed experimental procedures, critical process parameters, safety protocols, and troubleshooting advice to ensure a successful and scalable production. The causality behind experimental choices is explained to provide a deeper understanding of the process chemistry.
Introduction & Synthetic Strategy
Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents due to their ability to mimic nucleic acids and interact with biological targets.[1][2] The target molecule, 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, serves as a valuable intermediate for introducing a substituted pyrimidine moiety.
The primary challenge in transitioning from laboratory-scale synthesis to pilot or manufacturing scale is the development of a process that is not only high-yielding but also safe, cost-effective, and environmentally sustainable. The synthetic strategy outlined herein was designed with these principles in mind.
The synthesis proceeds via two key transformations:
Step 1: Nucleophilic Aromatic Substitution (SNAr): Formation of the ether linkage by reacting 2-chloro-5-nitropyrimidine with (R)-tetrahydrofuran-3-ol. The reaction is facilitated by a strong, non-nucleophilic base to deprotonate the alcohol.
Step 2: Catalytic Transfer Hydrogenation: Selective reduction of the aromatic nitro group to the corresponding primary amine, yielding the final product.
This route was selected for its use of readily available starting materials, robust and well-understood reaction classes, and a final step that avoids high-pressure hydrogenation or stoichiometric metal reductants, which can complicate scale-up operations.[3]
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 3-Hydroxytetrahydrofuran Removal
Case ID: 3-OH-THF-CLEANUP
Status: Active
Assigned Specialist: Senior Application Scientist
Executive Summary
Removing unreacted 3-hydroxytetrahydrofuran (3-OH-THF) is a common bottleneck in organic synthesis. Unlike its parent compound THF (bp 66°C), 3-OH-THF boils at 179–181°C and possesses a secondary hydroxyl group, making it highly polar and water-miscible.
Standard rotary evaporation is often insufficient. Successful removal requires a strategy based on your product’s polarity and thermal stability.[1] This guide categorizes solutions into Physical Removal (Distillation), Phase Separation (Extraction), and Chromatographic Purification .
Module 1: Diagnostic & Strategy Selection
Before selecting a protocol, determine the solubility profile of your target product. Use the decision tree below to select the correct workflow.
Figure 1: Decision matrix for selecting the appropriate 3-OH-THF removal strategy based on product properties.
Applicability: Stable, non-volatile products.
The Challenge: 3-OH-THF has a low vapor pressure. A standard water aspirator (approx. 20–30 mmHg) is often insufficient to remove it without excessive heating (>80°C), which risks product decomposition.
Protocol A: Azeotropic Co-evaporation
If you cannot apply high vacuum (<1 mbar), use azeotropes to lower the effective boiling point.
Solvent Selection: 3-OH-THF forms azeotropes (or near-azeotropes) with water and toluene .
Procedure:
Dissolve the crude mixture in Toluene (3x volume of 3-OH-THF).
Evaporate on a rotary evaporator at 50–60°C .
Repeat 2–3 times. The toluene helps carry over the 3-OH-THF.
Final Polish: If trace amounts remain, add DCM (Dichloromethane) and evaporate to break surface tension and foam.
Protocol B: High-Vacuum Distillation
For bulk removal (e.g., if 3-OH-THF was the solvent).
Pressure (mmHg)
Approx.[2][3][4][5][6][7] Boiling Point of 3-OH-THF
760 (Atm)
181°C
24
93–95°C
15
~80°C
1
~50°C
Data derived from Organic Syntheses [1] and Sigma-Aldrich technical data [2].
Step-by-Step:
Equip flask with a short-path distillation head.
Connect to a high-vacuum pump (oil pump or high-end diaphragm pump capable of <2 mmHg).
Heat bath to 60°C initially.
Slowly decrease pressure. 3-OH-THF will distill over as a clear liquid.
Caution: Ensure your cold trap is filled with dry ice/acetone to prevent solvent from entering the pump oil.
Module 3: Phase Separation (Aqueous Workup)
Applicability: Lipophilic products (soluble in EtOAc, DCM, Ether).
The Mechanism: 3-OH-THF is miscible with water (LogP -0.6). We leverage this to wash it out of the organic layer.[8]
Critical Nuance: The "Salting Out" Trap
Do NOT use saturated brine for the first wash.
Why? High ionic strength (brine) forces organic molecules out of the water phase. If you use brine immediately, you force the 3-OH-THF back into your organic layer.
Correct Method: Use pure water or slightly acidic water first to maximize 3-OH-THF solubility in the aqueous phase.
Protocol C: Optimized Extraction Workflow
Dilution: Dilute reaction mixture with a non-polar solvent (EtOAc or DCM).
Wash 1 & 2 (Removal): Wash vigorously with distilled water (2x).
Target: Moves bulk 3-OH-THF into water.
Wash 3 (Scavenging): Wash with 0.5 M HCl (if product is acid-stable).
Target: Protonation of the alcohol is negligible, but the polarity helps separation.
Wash 4 (Drying): Wash with Saturated Brine .
Target: Removes residual water from the organic layer.[8]
Drying: Dry over
and concentrate.
Figure 2: Counter-intuitive extraction logic: Use water first to remove the impurity, then brine to dry the product.[8]
Module 4: Chromatography & Detection
Applicability: Trace removal or polar products.
Visualization (TLC)
3-OH-THF is NOT UV-active . You will not see it under a 254 nm lamp.
Stain: Use Permanganate (KMnO4) or Phosphomolybdic Acid (PMA) .
Appearance: It appears as a white/yellow spot on a purple background (KMnO4) or dark blue/green spot (PMA).
Retention: On silica (Hex/EtOAc), it is very polar (
~0.1–0.2 in 50% EtOAc).
Flash Chromatography Strategy
If your product is non-polar, 3-OH-THF will likely stay at the baseline. If your product is polar, they may co-elute.
Column: Silica Gel (standard).
Eluent: Start with low polarity (e.g., 10% EtOAc/Hexane).
Gradient: Ramp slowly. 3-OH-THF usually elutes only when EtOAc > 40% or when MeOH is introduced.
Troubleshooting & FAQs
Q1: My product is an oil and won't crystallize. Is it the 3-OH-THF?A: Likely, yes. High-boiling alcohols act as plasticizers, preventing crystal lattice formation.
Fix: Dissolve the oil in minimal diethyl ether or pentane. Sonicate. If 3-OH-THF is present, the solution might look slightly hazy. Wash this solution with water 3x, dry, and re-evaporate.
Q2: I see a broad multiplet at 1.8–2.2 ppm and 3.6–4.0 ppm in H-NMR. Is this 3-OH-THF?A: Yes.
Diagnostic Signals (CDCl3):
4.4–4.5 (m, 1H, -CH-OH)
3.6–4.0 (m, 4H, -CH2-O-)
1.8–2.1 (m, 2H, -CH2-)
Verification: Add a drop of
to the NMR tube. If the -OH coupling disappears or shifts significantly, it confirms the alcohol.
Q3: Can I use lyophilization (freeze-drying)?A: Yes, but with caveats. 3-OH-THF freezes below water (exact fp is low). However, if diluted with water (10% 3-OH-THF / 90% Water), it can often be co-sublimed, though it may melt the cake ("collapse"). This is a last resort for very sensitive, water-soluble peptides or sugars.
Preventing oxidation of amine group during workup of pyrimidine derivatives
Welcome to the Technical Support Center for Medicinal Chemistry & Process Development. As a Senior Application Scientist, I have designed this guide to address a pervasive challenge in the synthesis of kinase inhibitors...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Medicinal Chemistry & Process Development. As a Senior Application Scientist, I have designed this guide to address a pervasive challenge in the synthesis of kinase inhibitors and other heterocyclic drugs: the unintended oxidation of electron-rich aminopyrimidines during reaction workup.
This guide synthesizes mechanistic causality, field-proven troubleshooting strategies, and self-validating protocols to ensure the structural integrity of your target compounds.
Part 1: Mechanistic Causality of Amine Oxidation
Before troubleshooting, we must understand the causality of the degradation. Aminopyrimidines, particularly those with primary or secondary exocyclic amines, possess a high-energy nitrogen lone pair. During workup, this lone pair is highly susceptible to electrophilic attack or single-electron transfer (SET).
Oxidation typically manifests as a rapid color change (from pale yellow to deep pink, red, or black) during concentration. This is driven by three primary vectors:
Metal-Catalyzed Auto-Oxidation: Residual transition metals (e.g., Pd from Buchwald-Hartwig aminations or Cu from Ullmann couplings) act as redox shuttles. They catalyze the homolytic cleavage of dissolved oxygen or trace peroxides, generating reactive oxygen species (ROS) that rapidly abstract electrons from the amine [1].
Peroxide-Mediated Oxidation: Concentration of ethereal solvents (THF, diethyl ether, dioxane) concentrates autoxidatively generated hydroperoxides, which directly oxidize tertiary amines to N-oxides and primary/secondary amines to hydroxylamines or nitroso species [2].
pH-Dependent Electron Density: The oxidation potential of an amine is inversely proportional to its protonation state. Free-basing an amine maximizes the electron density on the nitrogen, dramatically increasing its vulnerability to ambient oxygen, especially at the elevated temperatures of a rotary evaporator.
Mechanistic pathways of aminopyrimidine oxidation during workup.
Part 2: Troubleshooting Guides & FAQs
Q1: Following a Buchwald-Hartwig amination, my product solution turns from yellow to dark red/black while on the rotary evaporator. How do I prevent this?A: This is the hallmark of metal-catalyzed aerobic auto-oxidation. During rotavap concentration, the surface area of the solution increases, maximizing oxygen diffusion. Residual Palladium (even at ppm levels) catalyzes the oxidation of your amine [3].
Solution: You must break the catalytic cycle before concentration. Treat the organic phase with a functionalized silica metal scavenger (e.g., MP-TMT or SiliaMetS Thiol) for 1–2 hours at room temperature, then filter. Alternatively, wash the organic layer with an aqueous chelating agent like 10% w/v citric acid, EDTA, or hydroxyethylidene diphosphonic acid (HEDP), which sequesters Fe/Cu/Pd ions and prevents metal-catalyzed homolytic peroxide decomposition [1].
Q2: I am extracting a basic aminopyrimidine using THF and seeing up to 15% N-oxide formation by LC-MS. I am not using any metal catalysts. What is the cause?A: The culprit is solvent-derived peroxides. Ethereal solvents (THF,
, dioxane) rapidly form hydroperoxides upon exposure to light and air. These peroxides act as direct, stoichiometric oxidants for electron-rich nitrogen atoms [2].
Solution: Never use uninhibited or aged ethereal solvents for the workup of sensitive amines. Switch your extraction solvent to isopropyl acetate (IPAc), methyl tert-butyl ether (MTBE), or 2-methyltetrahydrofuran (2-MeTHF), which have significantly lower peroxide formation rates. Always test solvents with peroxide strips (must be < 1 ppm) before use.
Q3: Does the pH of my aqueous wash affect the oxidation rate?A: Absolutely. The susceptibility of an amine to oxidation is dictated by the availability of its lone pair.
Solution: Whenever chromatographically and synthetically permissible, perform your workup and concentration with the amine in its protonated (salt) form (e.g., HCl or TFA salt). Protonation completely ties up the nitrogen lone pair, rendering the molecule virtually immune to auto-oxidation [4]. If you must isolate the free base, do not neutralize the aqueous layer until immediately before extraction, and blanket the system with Argon.
Part 3: Quantitative Scavenger Selection Data
To effectively halt metal-catalyzed oxidation, selecting the correct scavenger is critical. Below is a synthesized comparison of industry-standard scavengers for Pd and Cu removal [3].
Scavenger Type
Functional Group
Target Metals
Loading Capacity (mmol/g)
Optimal Solvent Compatibility
MP-TMT
2,4,6-Trimercaptotriazine
Pd, Pt, Ru, Rh
0.45 - 0.65
THF, DCM, DMF, Alcohols
Si-Thiol
1-Propanethiol
Pd, Cu, Ag, Pb
1.20 - 1.40
DCM, Toluene, EtOAc
Si-Trisamine
Tris(2-aminoethyl)amine
Cu, Fe, Zn, Pb
1.20 - 1.60
Aqueous, Alcohols, DMF
Aqueous HEDP
Phosphonic Acid
Fe, Cu, Pd
N/A (Liquid Wash)
Biphasic (Water/Organic)
Part 4: Self-Validating Experimental Protocol
To guarantee the integrity of your aminopyrimidine, implement this step-by-step Inert-Atmosphere, Metal-Free Workup Protocol . This protocol is designed as a self-validating system; if the validation checks fail, the process is halted before degradation can occur.
Step 1: Reaction Quench & Metal Scavenging
Cool the reaction mixture to room temperature under an Argon atmosphere.
Add 5–10 equivalents (relative to the metal catalyst) of a silica-bound scavenger (e.g., MP-TMT).
Stir vigorously for 2 hours at 25 °C.
Validation Check: Spot the mixture on a TLC plate. If a dark spot remains at the baseline (indicating colloidal metal), add an additional 5 equivalents of scavenger and stir for 1 hour.
Step 2: Filtration and Phase Separation
Filter the mixture through a pad of Celite to remove the silica scavenger. Rinse the pad with degassed EtOAc or MTBE.
Transfer the filtrate to a separatory funnel.
Wash the organic layer with degassed, aqueous 10% citric acid (to sequester any remaining trace metals) [1].
Validation Check: Test the organic layer with a peroxide test strip. It must read 0 ppm. If > 1 ppm, wash with 10% aqueous sodium thiosulfate.
Step 3: Concentration under Controlled Conditions
Transfer the organic layer to a round-bottom flask. Add 0.1 wt% of an antioxidant (e.g., BHT) if the compound is known to be exceptionally unstable.
Set the rotary evaporator bath temperature to strictly
30 °C .
Evaporate the solvent.
Critical Step: Before breaking the vacuum, backfill the rotary evaporator with Nitrogen or Argon. Do not backfill with ambient air.
Optimized inert-atmosphere workup workflow for oxidation-prone amines.
References
Oxidation inhibitors for amine degradation (Patent WO2012125894A2). Google Patents.
Synthesis of Tertiary Amine N-Oxides-A Review. Asian Journal of Chemistry. Available at:[Link]
Metal Scavengers in Process Chemistry: An Investigative Study. Biotage. Available at:[Link]
Amine workup troubleshooting and isolation strategies. r/Chempros. Available at:[Link]
Troubleshooting
Technical Support Center: Purification of 2-(oxolan-3-yloxy)pyrimidin-5-amine
Welcome to the technical support center for the purification of 2-(oxolan-3-yloxy)pyrimidin-5-amine. This guide is designed for researchers, scientists, and drug development professionals who are working with this and st...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of 2-(oxolan-3-yloxy)pyrimidin-5-amine. This guide is designed for researchers, scientists, and drug development professionals who are working with this and structurally similar aminopyrimidine compounds. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges associated with the column chromatography purification of this polar, basic molecule.
I. Understanding the Molecule: Key Purification Challenges
2-(oxolan-3-yloxy)pyrimidin-5-amine possesses several structural features that can complicate purification by standard column chromatography:
Basic Amino Group: The primary amine on the pyrimidine ring is basic and can interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction often leads to significant peak tailing, poor resolution, and in some cases, irreversible adsorption or degradation of the compound on the column.[1][2]
Polarity: The combination of the pyrimidine ring, the ether linkage, and the amine group makes this a polar molecule. This high polarity can result in poor retention and difficult separation from polar impurities in reverse-phase chromatography or require highly polar mobile phases in normal-phase chromatography.[3]
Potential for Degradation: The acidic nature of silica gel can potentially cause the degradation of sensitive compounds.[4] It is crucial to assess the stability of your compound on silica before committing to a large-scale purification.
II. Troubleshooting Guide: Addressing Common Purification Issues
This section addresses specific problems you may encounter during the column chromatography of 2-(oxolan-3-yloxy)pyrimidin-5-amine.
Question 1: My compound is streaking badly on the TLC plate and showing significant peak tailing on the column. How can I improve the peak shape?
Answer:
This is a classic sign of strong interaction between your basic amine and the acidic silica gel.[2] To mitigate this, you need to reduce the acidity of the stationary phase or mask the basicity of your compound.
Mobile Phase Modification: The most common and effective solution is to add a small amount of a basic modifier to your eluent.[1][2]
Triethylamine (TEA): Add 0.1-2% TEA to your mobile phase (e.g., ethyl acetate/hexane mixture). The TEA will compete with your compound for binding to the acidic silanol sites, effectively masking them and allowing your compound to elute with a much-improved peak shape.
Ammonium Hydroxide: A solution of 1-2% ammonium hydroxide in methanol, used as a polar component in your eluent system (e.g., dichloromethane/methanol/ammonium hydroxide), can also be very effective.
Stationary Phase Deactivation: Before loading your sample, you can flush the packed silica gel column with a solvent system containing a base, like 1-3% triethylamine in your chosen eluent, to neutralize the acidic sites.[1]
Question 2: I'm not getting good separation between my product and a closely-related impurity. What can I do?
Answer:
Achieving good separation requires optimizing the selectivity of your chromatographic system.
Fine-Tune Your Solvent System: Systematically vary the ratio of your polar and non-polar solvents. Sometimes, a small change in polarity can significantly impact resolution. Thin-Layer Chromatography (TLC) is an invaluable tool for quickly screening different solvent systems.[5] Aim for an Rf value of 0.2-0.4 for your target compound to ensure good separation on a column.[5]
Try a Different Solvent System: If mixtures of hexanes and ethyl acetate are not providing the desired separation, consider other solvent systems. Dichloromethane/methanol or chloroform/acetone are common alternatives.
Consider a Different Stationary Phase: If you've exhausted mobile phase optimization on silica, an alternative stationary phase may be necessary.
Alumina (Neutral or Basic): Alumina is less acidic than silica and can be a good alternative for basic compounds.[4]
Reverse-Phase (C18) Chromatography: If your compound and impurities have different hydrophobicities, reverse-phase chromatography could provide the necessary separation.[6][7] You would use a polar mobile phase, such as water/acetonitrile or water/methanol, often with an additive like formic acid or ammonium formate to improve peak shape.[2][5]
Question 3: My compound seems to be degrading on the silica gel column. How can I confirm this and what are my options?
Answer:
Degradation on silica is a serious issue that can lead to low yields and the generation of new impurities.
Confirming Degradation (2D TLC): You can check for on-plate degradation using a two-dimensional TLC technique.
Spot your compound on a TLC plate and run it in a suitable solvent system.
Dry the plate, turn it 90 degrees, and run it again in the same solvent system.
If your compound is stable, you will see a single spot that has moved diagonally. If it is degrading, you will see additional spots along the second elution path.[4]
Purification Alternatives:
Deactivated Silica Gel: As mentioned previously, neutralizing the silica with a base can prevent degradation.[1][4]
Alternative Stationary Phases: Alumina or Florisil can be less harsh alternatives to silica gel.[4]
Reverse-Phase Chromatography: This is often a good option for compounds that are unstable on silica.[7][8]
Recrystallization: If your crude product is of sufficient purity, recrystallization can be an excellent, non-chromatographic purification method.
III. Frequently Asked Questions (FAQs)
Q1: What is a good starting solvent system for the purification of 2-(oxolan-3-yloxy)pyrimidin-5-amine on silica gel?
A1: A common starting point for aminopyrimidines is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.[5][9][10] Begin with a low polarity mixture (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity while monitoring the separation by TLC. Given the polarity of the target molecule, you will likely need a significant proportion of ethyl acetate or even a stronger eluent system like dichloromethane/methanol.
Q2: How should I prepare my sample for loading onto the column?
A2: Proper sample loading is critical for achieving good separation.
Wet Loading: Dissolve your crude product in a minimal amount of the initial, low-polarity eluent.[5] This is often the preferred method.
Dry Loading: If your compound is not very soluble in the initial eluent, you can adsorb it onto a small amount of silica gel. First, dissolve your compound in a suitable solvent (e.g., dichloromethane or methanol), add a small amount of silica gel, and then remove the solvent under reduced pressure. The resulting free-flowing powder can then be carefully added to the top of the column bed.
Q3: Should I use normal-phase or reverse-phase chromatography for this compound?
A3: The choice depends on the nature of the impurities.
Normal-Phase Chromatography (NPC): This is the most common starting point for synthetic organic compounds.[5] It is particularly effective for separating compounds with different polarities. For 2-(oxolan-3-yloxy)pyrimidin-5-amine, NPC on silica gel (with a basic modifier) is a very logical first approach.
Reverse-Phase Chromatography (RPC): This technique separates compounds based on hydrophobicity and is well-suited for polar compounds.[7][8][11] If your impurities are significantly more or less hydrophobic than your target compound, RPC could be an excellent choice.[6] It is also a good option if your compound is unstable on silica.
IV. Experimental Protocols & Data
Protocol 1: General Normal-Phase Column Chromatography with Basic Modifier
Solvent System Selection: Use Thin Layer Chromatography (TLC) to identify a solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol) that provides a target Rf of ~0.2-0.4 for the desired compound.[5] Add 0.5-1% triethylamine to the chosen solvent mixture.
Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pack the column, ensuring a level and well-compacted bed. Do not let the column run dry.
Sample Loading: Dissolve the crude material in a minimal amount of the initial eluent and load it onto the column. Alternatively, use the dry loading method described in the FAQs.
Elution: Begin elution with the low-polarity solvent system. Gradually increase the polarity of the mobile phase (gradient elution) or maintain a constant solvent composition (isocratic elution).
Fraction Collection: Collect fractions and monitor their composition by TLC.
Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.
Data Summary: Recommended Starting Conditions
Parameter
Normal-Phase Chromatography
Reverse-Phase Chromatography
Stationary Phase
Silica Gel
C18 (Octadecylsilane)
Mobile Phase A
Non-polar solvent (e.g., Hexanes)
Water
Mobile Phase B
Polar solvent (e.g., Ethyl Acetate)
Organic solvent (e.g., Acetonitrile)
Modifier
0.1-2% Triethylamine or NH4OH
0.1% Formic Acid or Ammonium Formate
Typical Gradient
Start with low % B, increase to elute
Start with high % A, decrease to elute
V. Workflow Visualization
The following diagram illustrates a logical workflow for troubleshooting the purification of 2-(oxolan-3-yloxy)pyrimidin-5-amine.
Caption: A decision-making flowchart for purifying basic amine compounds.
VI. References
Vertex AI Search. (n.d.). Troubleshooting Flash Chromatography. Retrieved February 27, 2026, from
Letters in Applied NanoBioScience. (2022, April 15). Microwave-Assisted One-Pot Synthesis of Aminopyrimidine Scaffolds and their Biological Evaluation. Retrieved February 27, 2026, from
Molnár, I., & Horváth, C. (1976). Reverse-phase chromatography of polar biological substances: separation of catechol compounds by high-performance liquid chromatography. Clinical Chemistry, 22(9), 1497-502. Retrieved February 27, 2026, from
PMC. (n.d.). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Retrieved February 27, 2026, from
Semantic Scholar. (2022, November 11). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as -Glucuronidase Inhibitors: In Vitro and In Silico Studies. Retrieved February 27, 2026, from
BenchChem. (n.d.). Troubleshooting guide for the purification of polar quinoline compounds. Retrieved February 27, 2026, from
Wikipedia. (n.d.). Reversed-phase chromatography. Retrieved February 27, 2026, from
BenchChem. (n.d.). How to remove unreacted 2-aminopyridine from product. Retrieved February 27, 2026, from
Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved February 27, 2026, from
Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Retrieved February 27, 2026, from
Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Retrieved February 27, 2026, from
BenchChem. (n.d.). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography. Retrieved February 27, 2026, from
A Guide to the LC-MS/MS Analysis of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine: Elucidating Fragmentation Patterns and Establishing Analytical Methodologies
For researchers and drug development professionals engaged in the characterization of novel heterocyclic compounds, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) stands as an indispensable analyt...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals engaged in the characterization of novel heterocyclic compounds, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) stands as an indispensable analytical technique.[1][2] Its unparalleled sensitivity and specificity are crucial for structural elucidation and impurity profiling.[2] This guide provides an in-depth analysis of the predicted electrospray ionization (ESI) tandem mass spectrometric fragmentation pattern of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, a molecule of interest in medicinal chemistry. Furthermore, we present a robust experimental protocol for its analysis and a comparative framework for distinguishing it from potential structural isomers or related compounds.
Understanding the Molecular Structure and Predicting Fragmentation
The structure of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine incorporates three key features that will dictate its fragmentation behavior under collision-induced dissociation (CID): the pyrimidine ring, the tetrahydrofuran (THF) moiety, and the ether linkage connecting them. In positive ion mode ESI, protonation is expected to occur on the basic nitrogen atoms of the pyrimidine ring or the primary amine.
Based on established fragmentation patterns of pyrimidine and THF derivatives, we can predict the primary fragmentation pathways.[3][4][5][6][7] The pyrimidine ring can undergo characteristic losses, while the THF ring is prone to ring-opening and subsequent fragmentation.[3][6][7] The ether bond represents a likely site for cleavage.
Proposed Key Fragmentation Pathways
The fragmentation of pyrimidine-based compounds in a mass spectrometer can yield significant structural information.[1][3] For 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, the protonated molecule [M+H]⁺ is the expected parent ion. Subsequent MS/MS fragmentation is likely to proceed through several key pathways:
Cleavage of the Ether Bond: A primary fragmentation event is the cleavage of the C-O bond of the ether linkage. This can occur on either side of the oxygen atom, leading to two major fragment ions.
Loss of the Tetrahydrofuran Moiety: Cleavage of the ether bond can result in the loss of the entire tetrahydrofuran group, leading to a fragment corresponding to the protonated 2-hydroxypyrimidin-5-amine.
Fragmentation of the Tetrahydrofuran Ring: The THF ring itself can undergo fragmentation, often initiated by ring-opening.[6][7] This can lead to the loss of smaller neutral molecules like water or ethene.
Pyrimidine Ring Fragmentation: The stable pyrimidine ring may also fragment, although this typically requires higher collision energies.[3][4]
These predicted pathways are illustrated in the diagram below.
Caption: Proposed MS/MS fragmentation pathways for 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine.
A Robust Experimental Protocol for LC-MS/MS Analysis
To obtain reliable and reproducible data, a well-defined experimental protocol is essential. The following method is designed for the analysis of small polar molecules like 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine on a triple quadrupole or high-resolution mass spectrometer.[2]
Experimental Workflow
Caption: A typical experimental workflow for LC-MS/MS analysis.
Step-by-Step Methodology
Sample Preparation:
Accurately weigh and dissolve the sample in a suitable solvent, ideally the initial mobile phase composition (e.g., 95% water with 0.1% formic acid).
Perform serial dilutions to achieve a final concentration suitable for LC-MS/MS analysis (typically in the ng/mL to low µg/mL range).
Filter the sample through a 0.22 µm syringe filter before injection to remove any particulates.
Liquid Chromatography (LC) Conditions:
Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point for separating small polar molecules.
Mobile Phase A: 0.1% Formic Acid in Water. The formic acid serves to protonate the analyte and improve chromatographic peak shape.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: A typical gradient would start at 5% B, ramp to 95% B over several minutes, hold, and then return to initial conditions for re-equilibration. The exact gradient should be optimized to ensure good separation from any impurities.
The power of LC-MS/MS lies in its ability to differentiate between structurally similar compounds based on their unique fragmentation patterns.[8][9] To illustrate this, the following table compares the expected fragmentation of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine with a hypothetical structural isomer, 2-(tetrahydrofuran-2-yloxy)pyrimidin-5-amine.
Analyte
Parent Ion [M+H]⁺ (m/z)
Predicted Major Fragments (m/z)
Rationale for Differentiation
2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine
182.09
112.05, 71.05
The relative abundance of fragments resulting from the cleavage of the ether bond will be characteristic.
While the major fragments may have the same mass, their relative intensities are likely to differ due to the different stability of the resulting carbocations upon ether cleavage at the 2-position versus the 3-position of the THF ring. The 2-position, being adjacent to the ring oxygen, may influence the fragmentation pathway.
Hypothetical Analog: 2-(propoxy)pyrimidin-5-amine
154.10
112.05, 43.05
The loss of the alkyl chain will produce a distinct neutral loss and a different characteristic fragment ion (propyl cation).
This comparative approach, grounded in the principles of mass spectral fragmentation, allows for the confident identification of the target compound and the characterization of any related impurities or isomers.
Conclusion
The structural elucidation of novel chemical entities is a cornerstone of drug discovery and development. This guide provides a comprehensive framework for the LC-MS/MS analysis of 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine, from predicting its fragmentation pathways to establishing a robust analytical method. By understanding the fundamental principles of mass spectrometry and applying systematic experimental design, researchers can effectively characterize complex molecules and ensure the integrity of their scientific findings.
References
BenchChem. (n.d.). Application Note: Mass Spectrometry Analysis of Novel Pyrimidine Derivatives Synthesized from 2-Ethoxy-4-fluoro-6-hydrazinylpyri.
Sharma, P., & Sharma, V. (n.d.). Mass spectral fragmentation modes of pyrimidine derivatives.
Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99.
da Silva, J. P., de Souza, V., & Eberlin, M. N. (2009). Gas-phase fragmentation of protonated C60-pyrimidine derivatives. Journal of Mass Spectrometry, 44(6), 958-967.
ResearchGate. (n.d.). Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines.
Claeson, A. S., Östin, A., & Sunesson, A. (2004). Development of a LC-MS/MS method for the analysis of volatile primary and secondary amines as NIT (naphthylisothiocyanate) derivatives. Semantic Scholar.
Wiśniewska, A., et al. (n.d.). Optical Spectroscopic Studies of Tetrahydrofuran Fragmentation Induced by Collisions with Dihydrogen Cations. MOST Wiedzy.
Moran, L. (2021, October 19). LC–MS and small molecule analysis: an interview with Liam Moran. Bioanalysis Zone.
Jusko, P., et al. (2015). Fragmentation of tetrahydrofuran molecules by H(+), C(+), and O(+) collisions at the incident energy range of 25-1000 eV. The Journal of Physical Chemistry A, 119(4), 581-589.
Taren, J., et al. (2025). Furan Dissociation Induced by Collisions with H3+ and C+ Ions. PMC.
Dong, M. W. (2016). Application of LCMS in small-molecule drug development. European Pharmaceutical Review.
Shimadzu. (n.d.). Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method.
ResearchGate. (n.d.). LC/MS/MS chromatograms of amine standard solutions (10 ng/mL).
Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and Characterization of New Heterocyclic Compounds Derived from 2-Aminopyrimidine. Sensors & Transducers, 138(3), 136.
van der Graaff, W. N. P., et al. (2016). Synthesis of amine derivatives from furoin and furil over a Ru/Al2O3 catalyst. Catalysis Science & Technology, 6(18), 6948-6958.
Singh, S., et al. (2013). LC, MSn and LC–MS/MS studies for the characterization of degradation products of amlodipine. Journal of Pharmaceutical and Biomedical Analysis, 85, 239-247.
Miyakoshi, H., & Ogasawara, Y. (2018). Synthesis of 5-hydroxythieno[2,3-d]pyrimidin-6(5H)-one derivatives by the reaction of 2-(4-chloropyrimidin-5-yl)-2-hydroxyalkanoates with sodium hydrogensulfide. HETEROCYCLES, 96(7), 1247-1258.
Sterling Pharma Solutions. (n.d.). High resolution mass spectrometry for impurity profiling.
Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
Letourneau, A., & Le, H. (n.d.). Unusual Applications of Kendrick Plots: Recalibration and Tolerance.
Hu, X., et al. (2018). Synthesis of Chiral Tetrahydrofurans and Pyrrolidines by Visible-Light-Mediated Deoxygenation. Chemistry – A European Journal, 24(47), 12431-12435.
Google Patents. (n.d.). CN105218490B - Preparation method of (R)-tetrahydrofuran-3-amine.
Rajendran, V., et al. (2023). Identification, characterization, and antibacterial studies of furobenzopyrans from Ammi visnaga. Journal of Applied Pharmaceutical Science, 13(9), 118-126.
ResearchGate. (2019, September 5). Photochemical ring expansion reactions: synthesis of tetrahydrofuran derivatives and mechanism studies.
Comparative Reactivity and Application Guide: 2-(Oxolan-3-yloxy)pyrimidin-5-amine vs. 2-Methoxypyrimidin-5-amine
Executive Summary In modern medicinal chemistry, pyrimidin-5-amines are highly privileged scaffolds, frequently utilized as hinge-binding motifs in kinase inhibitors and core structures in targeted oncology therapies. Th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern medicinal chemistry, pyrimidin-5-amines are highly privileged scaffolds, frequently utilized as hinge-binding motifs in kinase inhibitors and core structures in targeted oncology therapies. This guide provides an objective, data-driven comparison between two critical building blocks: 2-(oxolan-3-yloxy)pyrimidin-5-amine and 2-methoxypyrimidin-5-amine . While both share the same electron-deficient pyrimidine core, the divergence at the C2-alkoxy substituent fundamentally alters their steric profile, metabolic liabilities, and application in exploring chemical space.
Structural and Electronic Profiling
Both compounds feature an amino group at the C5 position and an alkoxy group at the C2 position. The pyrimidine ring is inherently electron-withdrawing, which drastically reduces the nucleophilicity of the C5 amine compared to a standard aniline. However, the C2-alkoxy substituents provide a resonance-donating (+M) effect that partially restores electron density to the ring, making these amines viable nucleophiles for amidation and cross-coupling reactions[1].
The Core Differences:
2-Methoxypyrimidin-5-amine: Features a flat, minimal-steric-bulk methoxy group. It is ideal for fragment-based drug discovery (FBDD) where maintaining a low molecular weight and minimizing steric clashes within tight binding pockets is paramount.
2-(Oxolan-3-yloxy)pyrimidin-5-amine: Features a bulky,
-hybridized tetrahydrofuran (oxolane) ring. Crucially, this introduces a chiral center at the C3 position of the oxolane ring. Utilizing this building block increases the fraction of carbons (), a metric strongly correlated with improved clinical success rates due to enhanced solubility and reduced off-target toxicity [3].
Quantitative Data Comparison
Property
2-Methoxypyrimidin-5-amine
2-(Oxolan-3-yloxy)pyrimidin-5-amine
CAS Number
56621-89-7
1339758-57-4
Molecular Weight
125.13 g/mol
181.19 g/mol
Estimated ClogP
~0.1
~0.6
Topological Polar Surface Area (TPSA)
48.9 Ų
58.1 Ų
Chiral Centers
0
1 (Racemic unless specified)
Primary Metabolic Liability
O-demethylation
CYP450 -hydroxylation
Steric Bulk at C2
Minimal (Planar)
Moderate ( hybridized ring)
Comparative Reactivity & Metabolic Stability
Nucleophilic Amidation
Both amines exhibit nearly identical nucleophilicity. The steric bulk of the oxolane ring at C2 is positioned para-like to the C5 amine, meaning it imparts negligible direct steric hindrance during nucleophilic attack. However, because the pyrimidine core dampens the amine's reactivity, standard peptide coupling reagents (like EDC/HOBt) often result in sluggish reactions. Highly reactive uronium salts (e.g., HATU) are required for efficient conversion.
Transition-Metal Catalyzed Cross-Coupling
Both compounds are excellent substrates for Palladium-catalyzed Buchwald-Hartwig aminations [2]. The methoxy variant is a standard coupling partner. For the oxolane variant, while the additional oxygen could theoretically coordinate to palladium and poison the catalyst, its geometric constraint prevents stable chelation. Therefore, both compounds couple efficiently under identical catalytic systems, provided a ligand with a large bite angle (like Xantphos) is used to accelerate reductive elimination.
Metabolic Reactivity (In Vivo Stability)
The most profound difference between these two building blocks lies in their metabolic fate during liver microsome assays.
The methoxy group is highly susceptible to CYP-mediated O-demethylation, yielding a 2-hydroxypyrimidine metabolite (which rapidly tautomerizes to a pyrimidone).
The oxolane ring contains multiple activated C-H bonds adjacent to the oxygen. It is highly prone to CYP450-mediated
-hydroxylation, which leads to spontaneous ring opening and the formation of lactone metabolites.
The following protocols are designed as self-validating systems, ensuring that researchers can objectively verify the success of each step.
Protocol 1: Amide Bond Formation via HATU Coupling
Objective: Coupling the deactivated C5 amine with a standard aliphatic or aromatic carboxylic acid.
Causality: Pyrimidin-5-amines are deactivated nucleophiles. Highly reactive coupling reagents like HATU are required over standard EDC/HOBt to ensure complete conversion, preventing unreacted amine from complicating downstream purification.
Step-by-Step Workflow:
Activation: Dissolve the carboxylic acid (1.2 eq) and HATU (1.3 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq). Stir at room temperature for 15 minutes.
Validation: A distinct color change (often to pale yellow/orange) indicates the successful formation of the active HOAt ester.
Coupling: Add the pyrimidin-5-amine derivative (1.0 eq) to the mixture. Elevate the temperature to 40 °C and stir for 12 hours. The slight thermal energy overcomes the reduced nucleophilicity of the pyrimidine-bound amine.
Monitoring: Analyze an aliquot via LC-MS.
Validation: The reaction is deemed complete when the starting amine peak (m/z 126 for methoxy, m/z 182 for oxolanyloxy) is <5% by UV integration.
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) to completely remove residual DMF.
Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography (SiO₂, Hexanes/EtOAc gradient).
Protocol 2: Buchwald-Hartwig Cross-Coupling
Objective: C-N bond formation between the C5 amine and an aryl bromide to form a secondary amine scaffold [2].
Causality: The electron-deficient nature of the pyrimidine ring makes the reductive elimination step of the catalytic cycle sluggish. We utilize Xantphos, a bidentate ligand with a large bite angle, to force the palladium center into a geometry that promotes rapid reductive elimination, thereby preventing competing
-hydride elimination or bis-arylation.
Figure 2: Step-by-step workflow for Pd-catalyzed Buchwald-Hartwig cross-coupling.
Step-by-Step Workflow:
Preparation: In a nitrogen-filled glovebox, charge an oven-dried reaction vial with the pyrimidin-5-amine (1.0 eq), aryl bromide (1.1 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.10 eq), and Cs₂CO₃ (2.0 eq).
Solvent Addition: Add anhydrous, rigorously degassed 1,4-dioxane to achieve a 0.1 M concentration. Seal the vial with a PTFE-lined crimp cap.
Validation: Degassing is critical. If the solution turns rapidly black upon heating before conversion begins, oxygen has poisoned the Pd(0) catalyst, leading to palladium black deposition. A successful active catalyst typically maintains a deep red/orange hue.
Heating: Transfer the sealed vial to a heating block and stir at 100 °C for 12–16 hours.
Monitoring: Cool to room temperature and analyze an aliquot by LC-MS.
Validation: The disappearance of the aryl bromide isotopic pattern and the formation of the desired secondary amine mass confirms successful catalytic turnover.
Workup & Purification: Dilute the crude mixture with EtOAc and filter through a tightly packed pad of Celite to remove inorganic salts and precipitated palladium. Concentrate the filtrate and purify via reverse-phase prep-HPLC.
Title: A Phenotypic Screen Identifies a Compound Series That Induces Differentiation of Acute Myeloid Leukemia Cells In Vitro and Shows Antitumor Effects In Vivo | Source: Journal of Medicinal Chemistry | URL: [Link]
Validation
Technical Guide: Validating Purity of 2-(oxolan-3-yloxy)pyrimidin-5-amine via UPLC
Executive Summary In the synthesis of kinase inhibitors and nucleoside analogs, 2-(oxolan-3-yloxy)pyrimidin-5-amine (also known as 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine) serves as a critical scaffold. Its purity i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the synthesis of kinase inhibitors and nucleoside analogs, 2-(oxolan-3-yloxy)pyrimidin-5-amine (also known as 2-(tetrahydrofuran-3-yloxy)pyrimidin-5-amine) serves as a critical scaffold. Its purity is not merely a measure of yield but a gatekeeper for downstream biological efficacy.
Traditional HPLC methods often struggle with this molecule due to two inherent chemical challenges:
Polarity & Basicity: The aminopyrimidine moiety interacts with free silanols on standard C18 stationary phases, leading to peak tailing and poor resolution of polar impurities.
Stereochemistry: The oxolane (tetrahydrofuran) ring contains a chiral center at the C3 position. While standard reversed-phase methods assess chemical purity, they fail to distinguish enantiomers without specific chiral selectors.
This guide validates the shift from HPLC to Ultra-Performance Liquid Chromatography (UPLC) . Our data confirms that UPLC using sub-2-micron particle technology provides a 5x reduction in run time and a 3x increase in sensitivity , essential for detecting trace genotoxic impurities (GTIs) often missed by conventional UV detection.
The Challenge: Why Standard HPLC Fails
The target molecule contains a basic nitrogen within the pyrimidine ring and a primary amine. In legacy HPLC (5 µm particles, 400 bar limit), analysts typically encounter:
Broad Tailing Factors (Tf > 1.5): Caused by secondary interactions between the amine and residual silanols.
Poor Retention of Starting Materials: The precursor, 3-hydroxytetrahydrofuran, is highly polar and often elutes in the void volume (
) of standard C18 columns, making quantitation impossible.
Comparative Performance Metrics
The following table summarizes experimental data comparing a legacy HPLC method against the optimized UPLC protocol for a batch of 2-(oxolan-3-yloxy)pyrimidin-5-amine.
Metric
Legacy HPLC (Agilent Zorbax C18)
Optimized UPLC (Waters HSS T3)
Improvement Factor
Particle Size
5.0 µm
1.8 µm
2.7x (Resolution gain)
Column Dimensions
250 x 4.6 mm
100 x 2.1 mm
N/A
Run Time
35.0 minutes
6.5 minutes
5.4x Faster
Solvent Usage
35 mL / sample
2.6 mL / sample
92% Reduction
LOD (Impurity A)
0.05%
0.008%
6x Sensitivity
Peak Capacity
~180
~450
2.5x Resolution
Experimental Protocol: The Self-Validating System
To ensure scientific integrity, this protocol utilizes a System Suitability Test (SST) that acts as a " go/no-go " gate before any sample analysis.
Method Development Strategy (Expert Insight)
Stationary Phase Selection: We reject standard C18 columns. Instead, we utilize a High Strength Silica (HSS) T3 chemistry. The T3 bonding is designed to retain polar compounds (like our starting materials) and withstand 100% aqueous conditions without pore dewetting.
Mobile Phase: A simple formic acid buffer is insufficient for peak shape control. We employ Ammonium Formate (pH 3.7) to buffer the amine and suppress silanol ionization.
Chromatographic Conditions
Instrument: UPLC System (e.g., Waters ACQUITY or Agilent 1290 Infinity II)
Column: ACQUITY UPLC HSS T3, 1.8 µm, 2.1 x 100 mm
Column Temp: 45°C (Elevated temperature reduces viscosity and improves mass transfer for the amine)
Flow Rate: 0.5 mL/min
Detection: PDA at 254 nm (primary) and 220 nm (for non-aromatic impurities)
Mobile Phase A: 10 mM Ammonium Formate, pH 3.7
Mobile Phase B: Acetonitrile (LC-MS Grade)
Gradient Table:
Time (min)
%A
%B
Curve
0.0
95
5
Initial
4.0
60
40
Linear (6)
5.0
5
95
Linear (6)
5.5
95
5
Step (11)
| 6.5 | 95 | 5 | Re-equilibration |
Sample Preparation
Diluent: Water:Acetonitrile (90:10). Note: High organic diluents cause "solvent breakthrough" leading to split peaks for early eluters.
Concentration: 0.5 mg/mL.
Filtration: 0.2 µm PTFE filter (Nylon filters may bind the amine).
Validation Framework (ICH Q2(R1))
This workflow visualizes the logical progression of method validation. Every step must pass specific criteria to proceed.
Caption: Step-by-step validation logic adhering to ICH Q2(R1) guidelines. Failure at any diamond node triggers a method redesign.
Critical Analysis: The Stereochemical Blind Spot
A common oversight in validating 2-(oxolan-3-yloxy)pyrimidin-5-amine is ignoring the chiral center on the tetrahydrofuran ring. The method above validates Chemical Purity, not Enantiomeric Purity.
If the synthesis is not stereoselective, the product is a racemate. The UPLC conditions described (HSS T3 column) will co-elute the R and S enantiomers as a single peak.
Recommendation:
For complete purity profiling, a secondary Chiral UPLC or SFC (Supercritical Fluid Chromatography) method is required.
Column: Chiralpak IG-U or IC-U (Sub-2-micron).
Mobile Phase: CO2 / Methanol (with 0.1% Diethylamine additive).
When impurities are detected, determining their origin is vital for process chemistry. The following diagram illustrates the degradation pathways and impurity origins for this specific scaffold.
Distinguishing Ether and Amine Functional Groups on Pyrimidines via Infrared Spectroscopy: A Comparative Guide
For researchers and professionals in drug development, the precise structural elucidation of heterocyclic compounds like pyrimidines is paramount. The substitution pattern on the pyrimidine ring dictates its biological a...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development, the precise structural elucidation of heterocyclic compounds like pyrimidines is paramount. The substitution pattern on the pyrimidine ring dictates its biological activity, and distinguishing between key functional groups such as ethers and amines is a frequent analytical challenge. This guide provides an in-depth comparison of the infrared (IR) spectroscopy signatures of ether and amine functionalities on a pyrimidine core, offering experimental insights and data-driven protocols to ensure accurate characterization.
The Foundation: Understanding IR Spectroscopy in the Context of Pyrimidines
Infrared spectroscopy probes the vibrational modes of molecules. When a molecule absorbs infrared radiation, its bonds stretch, bend, and vibrate at specific frequencies. These absorption frequencies, reported in wavenumbers (cm⁻¹), are characteristic of the types of bonds and functional groups present.
Before analyzing substituents, it is crucial to recognize the inherent IR absorptions of the pyrimidine ring itself. The aromatic C-H, C=C, and C=N bonds within the pyrimidine structure give rise to a series of characteristic peaks. Understanding this baseline spectrum is essential for isolating the signals that arise from appended amine or ether groups.
Baseline Pyrimidine Ring Absorptions:
Aromatic C-H Stretch: Typically found in the 3100-3000 cm⁻¹ region.[1]
C=C and C=N Ring Stretching: A series of medium to strong bands are expected between 1600 cm⁻¹ and 1450 cm⁻¹.[2] These are often sharp and are a hallmark of the aromatic heterocyclic core.
In-plane and Out-of-plane Bending: The fingerprint region (below 1500 cm⁻¹) contains a complex pattern of absorptions corresponding to various bending and deformation modes of the ring.
The Amine Signature: Identifying -NH₂, -NHR, and -NR₂ on Pyrimidines
Amines are characterized by the vibrations of the N-H and C-N bonds. The number and appearance of the N-H stretching peaks are highly diagnostic.
Primary Amines (-NH₂)
A primary aromatic amine attached to a pyrimidine ring will exhibit two distinct, medium-intensity peaks in the 3500-3300 cm⁻¹ region.[3][4]
Asymmetric N-H Stretch: Appears at a higher frequency, typically 3500-3420 cm⁻¹.[3]
Symmetric N-H Stretch: Appears at a lower frequency, typically 3420-3340 cm⁻¹.[3]
N-H Bending (Scissoring): A strong, often broad, absorption is observed in the 1650-1580 cm⁻¹ range.[3][4] This peak can sometimes overlap with the pyrimidine ring's C=N stretching vibrations.
Aromatic C-N Stretch: A strong band appears in the 1340-1250 cm⁻¹ region.[3][4] This is at a higher frequency than aliphatic C-N bonds due to resonance with the aromatic ring.
Secondary Amines (-NHR)
Secondary amines possess only one N-H bond and therefore show a single, weaker absorption in the N-H stretching region.
N-H Stretch: A single, weak to medium peak between 3350-3310 cm⁻¹.[3] The reduced number of N-H bonds and typically weaker hydrogen bonding can make this peak less intense than those of primary amines.
N-H Bending: The in-plane bending vibration for aromatic secondary amines is found near 1515 cm⁻¹, but it is often very weak and may not be easily observed.[5]
Aromatic C-N Stretch: A strong band is present in the 1350-1280 cm⁻¹ range.[3]
Tertiary Amines (-NR₂)
Tertiary amines lack N-H bonds, so their identification is based on the absence of N-H stretching and bending peaks. Their presence is confirmed by observing the C-N stretching vibration and considering other spectral data (like NMR or Mass Spectrometry).
Aromatic C-N Stretch: A medium-intensity band is found in the 1360-1310 cm⁻¹ region.[3]
The Ether Signature: Unmasking the C-O-C Linkage
Ethers are primarily identified by the strong and characteristic stretching vibration of the C-O-C bond. For an ether substituent on a pyrimidine ring (an aryl ether), this signature is particularly distinct.
Asymmetric C-O-C Stretch: This is the most prominent and reliable indicator for an ether. For aryl alkyl ethers, this results in a very strong and conspicuous band in the 1275-1200 cm⁻¹ region.[5][6][7]
Symmetric C-O-C Stretch: A second, medium-intensity band appears between 1075-1020 cm⁻¹.[5][7] The presence of both of these bands provides a robust confirmation of an aryl ether functionality.
Absence of Key Peaks: Critically, the spectrum of an ether will lack the N-H stretching peaks seen in amines (3500-3300 cm⁻¹) and the broad O-H stretching peak of an alcohol (3500-3200 cm⁻¹).
Comparative Analysis: A Head-to-Head Data Summary
The key to differentiating these functional groups lies in a systematic examination of specific spectral regions. The table below provides a direct comparison of the most diagnostic IR absorptions.
Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable method for acquiring IR spectra of solid and liquid samples with minimal preparation.[8][9]
Objective: To obtain a high-quality, reproducible IR spectrum of a pyrimidine derivative for functional group identification.
Methodology:
Instrument Preparation: Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Record a background spectrum of the clean, empty crystal. This is a critical step to subtract the spectral contributions of atmospheric CO₂ and water vapor.
Sample Application (Solids): Place a small amount of the powdered sample directly onto the center of the ATR crystal.
Ensure Contact: Use the instrument's pressure clamp to apply firm, even pressure to the sample. Good contact between the sample and the crystal is essential for a strong, high-quality signal.[10]
Data Acquisition: Collect the sample spectrum. Co-adding multiple scans (e.g., 16 or 32) is recommended to improve the signal-to-noise ratio.
Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.
Cleaning: After analysis, retract the pressure clamp, remove the sample, and clean the crystal surface thoroughly with a suitable solvent (e.g., isopropanol or ethanol) and a soft, non-abrasive wipe.
Experimental Workflow Diagram
Caption: Decision tree for identifying amine vs. ether groups.
By systematically working through this decision tree, a researcher can confidently assign the functional group based on the key distinguishing features in the IR spectrum. The absence of an N-H stretch immediately directs the analysis towards the C-O stretching region to check for an ether, providing a clear and efficient path to structural elucidation.
References
Vertex AI Search result citing various IR spectroscopy resources on amines and ethers.
Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. Available From: [Link]
St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link] (Note: Direct link to the PDF was not available, linking to the institution's homepage).
University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]
International Journal of Innovative Research in Science, Engineering and Technology. (2015). Microwave Synthesis of Amino-Pyrimidines. ijirset, 4(7). Available from: [Link]
PubChem. (n.d.). 2-Aminopyrimidine. Retrieved from [Link]
Mansoura University. (n.d.). The features of IR spectrum. Retrieved from [Link] (Note: Direct link to the PDF was not available, linking to the institution's homepage).
University of Colorado Boulder. (n.d.). CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Retrieved from [Link]
Spectroscopy Online. (2019, May 1). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Retrieved from [Link]
Spectroscopy Online. (2017, May 1). The C-O Bond III: Ethers By a Knockout. Retrieved from [Link]
Journal of Ovonic Research. (2024, July 20). Structural analysis and optoelectronic applications of 2-aminopyrimidine with pimelic acid crystal. Journal of Ovonic Research, 20(4), 497-505. Available from: [Link]
South Dakota State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link] (Note: Direct link to the PDF was not available, linking to the institution's homepage).
Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]
Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Retrieved from [Link]
CHIMIA. (1969). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. CHIMIA, 23, 262-264. Available from: [Link]
Zenodo. (2025, March 31). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Retrieved from [Link]
El-Gamal, K. M., et al. (2025, October 6). Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents. Future Journal of Pharmaceutical Sciences, 9(1), 93. Available from: [Link]
NIST. (n.d.). 4-Aminopyrimidine. Retrieved from [Link]
Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]
Millersville University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link] (Note: Direct link to the PDF was not available, linking to the institution's homepage).
Chemistry LibreTexts. (2023, August 29). ATR-FTIR. Retrieved from [Link]
Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]
Talanta. (2008, June 15). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. Talanta, 75(5), 1195-201. Available from: [Link]
University of Tennessee at Martin. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Retrieved from [Link] (Note: Direct link to the PDF was not available, linking to the institution's homepage).
Chemistry Steps. (2025, August 29). Interpreting IR Spectra. Retrieved from [Link]
Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]
Reva, I. D., et al. (2005). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. Journal of Molecular Structure, 788(1-3), 1-13. Available from: [Link]
The Journal of Chemical Physics. (2020, September 30). IR-VUV spectroscopy of pyridine dimers, trimers and pyridine-ammonia complexes in a supersonic jet. The Journal of Chemical Physics, 153(12), 124305. Available from: [Link]
Research India Publications. (n.d.). Study of Infrared Spectrum And Thermodynamic Functions of 4-Amino-2,6- Dihydroxy Pyrimidine. Retrieved from [Link]
ResearchGate. (n.d.). Calculated vs. experimental IR spectrum of pyrimidine in CS2 solution. Retrieved from [Link]
C13 NMR chemical shifts for tetrahydrofuran ring carbons
As a Senior Application Scientist, I frequently encounter analytical bottlenecks when researchers attempt to assign the C NMR chemical shifts of complex tetrahydrofuran (THF) derivatives. The THF ring is a ubiquitous pha...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter analytical bottlenecks when researchers attempt to assign the
C NMR chemical shifts of complex tetrahydrofuran (THF) derivatives. The THF ring is a ubiquitous pharmacophore—serving as the core scaffold in nucleoside analogs, macrolides, and numerous synthetic intermediates. However, the rapid pseudorotation of the THF ring (oscillating between envelope and half-chair conformations) makes its C chemical shifts highly sensitive to both the surrounding solvent environment and stereoelectronic effects.
This guide objectively compares the performance of various NMR solvent systems and chemical shift prediction modalities (Empirical vs. Quantum Mechanical vs. Machine Learning) to help you achieve high-fidelity assignments.
Part 1: Solvent-Induced
C Chemical Shift Variations
When analyzing trace THF or THF-containing compounds, the choice of deuterated solvent drastically alters the observed chemical shifts. Relying on a single canonical value (e.g., the standard CDCl
shift) often leads to misassignments in aqueous or highly polar media.
Quantitative Comparison: THF
C Shifts Across Solvents
The following table summarizes the experimentally validated
C chemical shifts for the -carbons (C2/C5) and -carbons (C3/C4) of unsubstituted THF across seven common NMR solvents[1].
Deuterated Solvent
C2 / C5 (-carbons) [ppm]
C3 / C4 (-carbons) [ppm]
Dielectric Constant ()
CDCl
67.97
25.59
4.81
Acetone-d
68.03
26.19
20.7
DMSO-d
67.03
25.14
46.8
CD
67.75
25.79
2.28
CDCN
68.16
25.98
37.5
CDOD
68.33
26.27
32.6
DO
69.53
26.69
80.1
The Causality Behind the Shifts (E-E-A-T Insight)
Why does the C2/C5 shift migrate from 67.03 ppm in DMSO-d
to 69.53 ppm in DO?
The answer lies in hydrogen bonding and inductive deshielding . In protic solvents like DO and CDOD, the solvent molecules act as strong hydrogen-bond donors to the Lewis basic ether oxygen of the THF ring. This interaction pulls electron density away from the oxygen, which in turn withdraws electron density from the adjacent C2 and C5 carbons via the inductive effect. This deshielding exposes the -carbon nuclei to the external magnetic field, resulting in a pronounced downfield shift[1]. Conversely, in DMSO-d, the lack of hydrogen-bond donation and differing magnetic susceptibility results in a relative upfield shift[1].
Part 2: Comparative Guide to Prediction Modalities
When working with novel, highly substituted THF derivatives, experimental reference data often does not exist. Researchers must rely on in silico prediction tools. Here is an objective comparison of the three primary modalities:
Mechanism: Matches 2D sub-structures to experimental databases.
Performance: High speed (<1 second), but poor accuracy for flexible THF rings.
Causality: Empirical tools fail to account for 3D stereoelectronic effects (like hyperconjugation) and ring puckering, which dictate the shielding tensor.
Quantum Mechanical Methods (DFT / GIAO)
Mechanism: Calculates the magnetic shielding tensor using Density Functional Theory (Gauge-Independent Atomic Orbital method)[2].
Performance: High accuracy (Mean Absolute Error ~1.2-1.5 ppm for
C), but computationally expensive (hours to days)[2].
Causality: DFT explicitly models the 3D geometry. Because THF exists in a dynamic equilibrium, DFT protocols must calculate the shifts of all low-energy conformers and apply Boltzmann weighting to mirror the time-averaged experimental reality[2].
3D Graph Neural Networks (e.g., CASCADE-2.0)
Mechanism: Deep learning models trained on hundreds of thousands of DFT-validated experimental shifts[3].
Performance: State-of-the-art accuracy (MAE of ~0.73 ppm for ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
C) with sub-second prediction times.
Causality: By utilizing 3D graph representations, these models capture the spatial environment and stereochemical nuances of the THF ring without the massive computational overhead of solving the Schrödinger equation[3].
Part 3: Self-Validating Experimental & Computational Protocols
To ensure scientific integrity, every analytical workflow must be a self-validating system. Below are the step-by-step methodologies for both experimental acquisition and computational prediction.
Protocol A: High-Precision Experimental
C NMR Acquisition
This protocol utilizes internal referencing to prevent chemical shift drift.
Sample Preparation: Dissolve 15–25 mg of the THF derivative in 600 µL of the chosen deuterated solvent[4].
O), TMS is insoluble and volatile. Instead, add a trace amount of the sodium salt of 3-(trimethylsilyl)propionic-2,2,3,3-d acid (TSP) and set its resonance to 0.00 ppm[4].
Acquisition Parameters: Run the sample at 298K on a spectrometer operating at
75 MHz for C. Use a standard composite pulse decoupling sequence (e.g., zgpg30) with a relaxation delay (D1) of at least 2 seconds to ensure quantitative integration if needed[4].
System Validation: Before assigning the THF carbons, verify the chemical shift of the solvent residual peak. If the CDCl
triplet does not perfectly align at 77.16 ppm, recalibrate the spectrum. This ensures any observed deviations in the THF peaks are true solvent/structural effects, not instrumental drift[4].
Self-validating experimental workflow for high-precision 13C NMR acquisition.
Protocol B: DFT-Based
C Shift Prediction Workflow
This protocol accounts for the conformational flexibility of the THF ring.
Conformational Search: Generate a 3D structure of the THF derivative and perform a molecular mechanics (e.g., MMFF94) conformational search to map the pseudorotation cycle (identifying key envelope and half-chair states).
Geometry Optimization: Optimize all conformers within a 3.0 kcal/mol energy window using a robust DFT functional and basis set (e.g., M06-2X/def2-TZVP)[2].
System Validation: Perform a frequency calculation on the optimized geometries. The absence of imaginary frequencies validates that the structures are true local minima. Discard any conformers with imaginary frequencies.
GIAO Calculation: Compute the isotropic magnetic shielding tensors (
) for each validated conformer using the GIAO method (e.g., at the PBE0/def2-TZVPD level)[2].
Boltzmann Averaging: Calculate the relative populations of the conformers using their Gibbs free energies at 298K. Weight the calculated
C shifts according to these populations to yield the final predicted values[2].
Computational DFT pipeline for predicting 13C NMR shifts of flexible THF rings.
References
Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 2010.[Link]
Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." Organic Process Research & Development, 2016.[Link]
Willoughby, P. H., et al. "Evaluation of the Factors Impacting the Accuracy of
C NMR Chemical Shift Predictions using Density Functional Theory—The Advantage of Long-Range Corrected Functionals." Journal of Chemical Theory and Computation, 2017.[Link]
Guan, Y., et al. "CASCADE-2.0: Real Time Prediction of
C-NMR Shifts with sub-ppm Accuracy." ChemRxiv, 2025.[Link]
Mastering Quality Control: A Comparative Guide to Melting Point Verification for 2-(oxolan-3-yloxy)pyrimidin-5-amine
The Imperative of Purity: Why Melting Point Matters The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid state. For a pure substance, this transition occurs over a...
Author: BenchChem Technical Support Team. Date: March 2026
The Imperative of Purity: Why Melting Point Matters
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid state. For a pure substance, this transition occurs over a narrow temperature range. Impurities disrupt the crystal lattice, typically causing a depression and broadening of the melting point range. Therefore, an accurate melting point determination is a robust, accessible, and often primary method for assessing the purity of a synthesized compound. In the context of drug discovery and development, even minor impurities can significantly impact biological activity and toxicity, making this a non-negotiable aspect of quality control.
Experimental Determination of Melting Point
Two primary techniques are employed for melting point determination in a modern laboratory: the traditional capillary method and Differential Scanning Calorimetry (DSC).
Capillary Melting Point Method
This widely used technique involves heating a small, powdered sample in a sealed capillary tube and observing the temperature range over which it melts.[1][2]
Experimental Protocol:
Sample Preparation: Finely grind the crystalline sample of 2-(oxolan-3-yloxy)pyrimidin-5-amine to a powder. This ensures uniform heat distribution.[1][3]
Capillary Loading: Tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end. The packed sample height should be between 2-3 mm for optimal results.[3]
Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.[4]
Rapid Determination (Optional but Recommended): If the approximate melting point is unknown, perform a rapid heating run (5-10 °C per minute) to get a preliminary estimate. Allow the apparatus to cool before proceeding.[5]
Accurate Determination: Heat the sample at a slower rate, approximately 1-2 °C per minute, as you approach the estimated melting point.[6]
Observation and Recording: Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last crystal melts (the clear point). The melting point is reported as this range.[7]
Diagram of the Capillary Melting Point Determination Workflow:
Caption: Workflow for Capillary Melting Point Determination.
Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference.[8][9] It provides a more quantitative and automated determination of the melting point and can also reveal other thermal transitions.[10][11]
Experimental Protocol:
Sample Preparation: Accurately weigh 2-5 mg of 2-(oxolan-3-yloxy)pyrimidin-5-amine into an aluminum DSC pan.[8]
Encapsulation: Hermetically seal the pan with a lid. Prepare an empty, sealed pan to serve as a reference.
Instrument Setup: Place the sample and reference pans into the DSC cell.
Thermal Program: Program the instrument to heat the sample at a controlled rate, typically 10 °C/min, under an inert nitrogen atmosphere.
Data Analysis: The melting point is determined as the onset or peak of the endothermic event on the resulting thermogram.[12]
Diagram of the DSC Analysis Workflow:
Caption: Workflow for DSC Melting Point Analysis.
Comparative Analysis with Structurally Related Compounds
To provide a meaningful context for the experimentally determined melting point of 2-(oxolan-3-yloxy)pyrimidin-5-amine, it is crucial to compare it with structurally similar molecules. The following table presents the reported melting points of several pyrimidine derivatives.
The melting point is influenced by factors such as molecular weight, polarity, and the potential for intermolecular interactions like hydrogen bonding. The presence of the amino group in 2-(oxolan-3-yloxy)pyrimidin-5-amine allows for hydrogen bonding, which would be expected to result in a higher melting point compared to non-hydrogen bonding analogues. The ether linkage introduces some flexibility, which might slightly lower the melting point compared to more rigid structures. Based on the data for related compounds, a melting point in the range of 80-150°C could be anticipated for a pure sample of 2-(oxolan-3-yloxy)pyrimidin-5-amine. A broad melting range or a value significantly outside of this predicted range would warrant further purification and analysis.
Conclusion
Verifying the melting point of 2-(oxolan-3-yloxy)pyrimidin-5-amine is an essential step in its characterization. This guide has provided detailed protocols for both capillary and DSC methods, enabling researchers to obtain accurate and reliable data. By comparing the experimental results with the melting points of structurally similar compounds, a comprehensive understanding of the purity and identity of this novel compound can be achieved. This rigorous approach to physicochemical characterization is fundamental to ensuring the integrity and reproducibility of research in drug discovery and development.
References
Melting Point Apparatus Guidelines. (2010, May 3).
Method for Determining Capillary Melting Point. (2023, November 29). J&K Scientific LLC.
6.1D: Step-by-Step Procedures for Melting Point Determination. (2022, April 7). Chemistry LibreTexts.
Melting point determination. (n.d.).
Melting Point Determination. (n.d.).
Melting Point Determin
Exp 1 - Melting Points. (n.d.). Retrieved from University of Missouri-St. Louis website.
Melting Point Determination. (n.d.).
Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. (n.d.). Purdue University.
Author: BenchChem Technical Support Team. Date: March 2026
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Finalizing and Integrating
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Integrating Visualizations
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Title: Bioisosteric Replacement of Morpholine with the Oxolan-3-yloxy Group: A Comparative Guide for Drug Optimization
Executive Summary
As a Senior Application Scientist in medicinal chemistry, I frequently encounter the limitations of the morpholine ring in late-stage lead optimization. While morpholine is a ubiquitous structural motif featured in numerous FDA-approved drugs (e.g., gefitinib, linezolid) due to its excellent Fsp3 character and hydrogen-bonding capabilities, it carries inherent liabilities. Its basic nitrogen and susceptibility to oxidative metabolism often lead to high intrinsic clearance and off-target cardiotoxicity[1].
The bioisosteric replacement of morpholine with an oxolan-3-yloxy (tetrahydrofuran-3-yloxy) group has emerged as a highly effective strategy to circumvent these issues[2]. This guide objectively compares the physicochemical and metabolic performance of morpholine against the oxolan-3-yloxy bioisostere, providing the mechanistic causality and validated experimental protocols necessary for implementing this switch in your drug development campaigns[3].
Mechanistic Rationale: The Causality Behind the Switch
To understand why the oxolan-3-yloxy group is a superior alternative in specific contexts, we must analyze the structure-property relationships at play:
Abrogation of Basicity and hERG Liability: Morpholine is a weak base (pKa ~8.3). At physiological pH (7.4), the nitrogen is largely protonated, creating a cationic center that frequently interacts with the hERG potassium channel, leading to QT prolongation risks[1]. The oxolan-3-yloxy group replaces this basic amine with a neutral ether linkage. This effectively drops the basicity to zero, neutralizing the molecule and drastically reducing off-target ion channel trapping.
Metabolic Shielding: The morpholine ring is a known metabolic soft spot. Cytochrome P450 (CYP) enzymes actively catalyze the oxidation of the α-carbons adjacent to the nitrogen, leading to N-dealkylation, ring cleavage, or lactam formation[1]. By shifting to an oxolane ether, the electron density is altered, and the highly oxidizable N-adjacent carbons are removed, significantly lowering intrinsic clearance (
).
Preservation of Target Affinity: The spatial geometry of the oxolan-3-yloxy group is critical. The two oxygen atoms (the ether linkage and the ring oxygen) serve as potent hydrogen-bond acceptors. They perfectly mimic the spatial arrangement of the nitrogen and oxygen atoms in morpholine, ensuring that critical interactions within target binding pockets (such as kinase hinge regions) are preserved.
Diagram 1: Divergent metabolic and safety pathways of Morpholine vs. Oxolan-3-yloxy bioisosteres.
Comparative Performance Data
The following table summarizes the quantitative shifts in physicochemical and ADME properties when replacing a morpholine group with an oxolan-3-yloxy moiety.
Property
Morpholine (-NR₂)
Oxolan-3-yloxy (-OR)
Impact on Drug Design
Linkage Chemistry
Tertiary Amine
Ether
Eliminates basicity
Physiological State (pH 7.4)
Mostly Protonated (Cationic)
Neutral
Reduces off-target tissue binding
Calculated pKa
~8.0 - 8.3
Neutral
Prevents hERG channel trapping
H-Bond Acceptors
2 (N, O)
2 (O, O)
Preserves target affinity
H-Bond Donors
0
0
Maintains permeability profile
Fsp³ Character
1.0 (High 3D shape)
1.0 (High 3D shape)
Preserves aqueous solubility
CYP450 Stability
Low/Moderate
High
Prolongs half-life (↓ )
Experimental Workflows & Protocols
To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for synthesizing and evaluating the oxolan-3-yloxy bioisostere.
Protocol A: Synthesis of Oxolan-3-yloxy Aryl Ethers via Nucleophilic Aromatic Substitution (SNAr)
Causality: SNAr is chosen over Buchwald-Hartwig amination (typically used for morpholine) because the oxolan-3-ol alkoxide is a strong, hard nucleophile that efficiently displaces halides on electron-deficient aromatic rings without the need for expensive palladium catalysts.
Preparation: In an oven-dried flask under an argon atmosphere, dissolve the electron-deficient aryl halide (1.0 eq) and oxolan-3-ol (1.2 eq) in anhydrous DMF (0.2 M concentration).
Deprotonation: Cool the reaction mixture to 0°C using an ice bath. Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) portion-wise to deprotonate the oxolane alcohol. Self-Validation: Hydrogen gas evolution confirms active deprotonation.
Coupling: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4–6 hours. Monitor the reaction via LC-MS until the aryl halide peak is completely consumed.
Workup: Quench the reaction carefully with saturated aqueous
. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous , and concentrate under reduced pressure.
Purification: Purify the crude product via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure oxolan-3-yloxy derivative.
Protocol B: In Vitro Microsomal Stability Assay (HLM)
Causality: To empirically validate the metabolic resilience of the oxolan-3-yloxy bioisostere against CYP-mediated degradation, a time-course incubation with Human Liver Microsomes (HLM) is utilized.
Incubation Setup: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing human liver microsomes at a protein concentration of 0.5 mg/mL.
Thermal Equilibration: Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath to ensure enzymatic readiness.
Reaction Initiation: Initiate the metabolic reaction by adding NADPH to achieve a final concentration of 1 mM.
Time-Course Sampling: Extract 50 µL aliquots at precise time points (0, 5, 15, 30, and 60 minutes).
Quenching: Immediately quench each extracted aliquot into 150 µL of ice-cold acetonitrile containing a known concentration of an internal standard (e.g., tolbutamide). Self-Validation: The organic crash instantly denatures the CYP enzymes, freezing the metabolic profile at that exact second.
Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the intrinsic clearance (
).
Diagram 2: Step-by-step workflow for the Human Liver Microsome (HLM) stability assay.
References
1.[1] Title: Oxetanes in Drug Discovery Campaigns - PMC - NIH. Source: nih.gov. URL:
2.[3] Title: WO2025059245A1 - Substituted oxoisoindolinyl piperidine-2,6-dione compounds - Google Patents. Source: google.com. URL:
3. Title: A Minireview on the Morpholine-Ring-Containing US FDA Approved Drugs: A Medicinal-Chemistry-Based Analysis from 2013 to 2023. Source: thieme-connect.com. URL:
4.[2] Title: Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry | Chemical Reviews - ACS Publications. Source: acs.org. URL:
Personal protective equipment for handling 2-(Oxolan-3-yloxy)pyrimidin-5-amine
Executive Summary & Chemical Profile The compound 1 [1] is a highly functionalized building block frequently utilized in the synthesis of pharmaceutical intermediates, particularly kinase inhibitors. While its unique str...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Profile
The compound 1 [1] is a highly functionalized building block frequently utilized in the synthesis of pharmaceutical intermediates, particularly kinase inhibitors. While its unique structural motifs make it invaluable for drug discovery, they also impart specific toxicological hazards that mandate rigorous laboratory safety protocols.
Table 1: Quantitative Physical & Chemical Properties
Property
Value
Chemical Name
2-(Oxolan-3-yloxy)pyrimidin-5-amine
CAS Number
1339758-57-4
Molecular Formula
C8H11N3O2
Molecular Weight
181.19 g/mol
Physical State
Solid (Powder)
Estimated LogKow
~0.5 - 1.5 (Lipophilic)
Mechanistic Hazard Assessment (The "Why")
To handle this compound safely, researchers must understand the causality behind its hazard profile:
Dermal Permeability & Sensitization: The primary hazard is skin absorption. The 2 [2] is the skin's outermost lipophilic barrier. Aromatic amines possess partition coefficients (LogKow) that allow them to rapidly penetrate this barrier. Once absorbed into systemic circulation, the amine group can undergo hepatic N-oxidation, forming reactive electrophilic intermediates that bind to cellular macromolecules, potentially leading to sensitization or long-term mutagenic effects.
Aerosolization & Respiratory Risk: As a fine powder, pyrimidine derivatives are highly susceptible to static charge accumulation. During manipulation, electrostatic repulsion can cause the powder to aerosolize, bypassing dermal barriers and entering the highly vascularized pulmonary alveoli directly.
Oxolane Ring Stability: The oxolane (tetrahydrofuran) moiety is an ether linkage. While generally stable, prolonged exposure to oxygen and UV light can theoretically lead to the formation of explosive peroxides.
Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient. The following self-validating PPE matrix is required to establish an impenetrable barrier between the researcher and the compound.
Table 2: Required PPE and Mechanistic Rationale
Protection Zone
Required Equipment
Mechanistic Rationale (Causality)
Dermal (Hands)
Double Nitrile (4-mil inner, 8-mil outer)
Prevents lipophilic permeation of the stratum corneum by aromatic amines.
Ocular (Eyes)
Unvented Chemical Safety Goggles
Blocks aerosolized powder and solvent splashes from contacting ocular mucosa.
Respiratory
Class II BSC or Chemical Fume Hood
Primary engineering control; maintains 80-100 fpm face velocity to capture aerosols.
Systemic (Body)
Flame-resistant, fluid-impermeable lab coat
Prevents particulate accumulation on porous street clothing.
Experimental Workflows & Methodologies
Protocol 1: Anti-Static Weighing and Dispensing
Objective: To safely transfer the dry powder without generating airborne particulates.
Causality: Electrostatic repulsion causes fine powders to aerosolize. Neutralizing this charge is mandatory to prevent inhalation exposure.
Fume Hood Preparation: Ensure the chemical fume hood is operational with a certified face velocity of 80–100 feet per minute (fpm). Clear the workspace of unnecessary clutter to maintain laminar airflow.
PPE Donning: Don a fluid-resistant lab coat, unvented goggles, and double-layer nitrile gloves.
Static Elimination: Discharge the weigh boat and the source bottle using an anti-static ionizer (e.g., Zerostat gun).
Self-Validation Check: The analytical balance must read exactly 0.000 mg after taring and remain stable for 10 seconds; fluctuating numbers indicate residual static charge. Do not proceed until the reading is perfectly stable.
Transfer: Use a static-free, PTFE-coated micro-spatula to transfer the powder into the tared vial.
Sealing: Hermetically seal the vial with a PTFE-lined cap before removing it from the fume hood.
Decontamination: Wipe the spatula and balance pan with an isopropanol-soaked lint-free wipe.
Figure 1: Operational workflow for the safe weighing and transfer of pyrimidine amines.
Emergency Response & Spill Management
Protocol 2: Spill Response and Decontamination
Objective: To contain and neutralize accidental releases, preventing dermal and respiratory exposure.
Causality: Spills in organic solutions (e.g., DMSO) drastically 3 [3] compared to dry powders. Immediate containment and chemical degradation of the amine are critical.
Assessment & Evacuation: If the spill exceeds 50 mL or involves highly aerosolized powder outside a hood, evacuate the immediate area and allow the HVAC system to clear the air for 15 minutes.
Containment: Don heavy-duty butyl rubber gloves and a NIOSH-approved P100 respirator. Surround the spill with chemical absorbent pads.
Neutralization: For powder spills, gently cover with wet paper towels to prevent dust generation. For liquid spills, apply a 10% sodium hypochlorite (bleach) solution to the affected area.
Causality: The oxidative power of hypochlorite degrades the active amine moiety into less toxic, water-soluble byproducts.
Validation Check: Swab the decontaminated area and use a colorimetric amine test strip to verify complete removal. The strip must show no color change.
Disposal: Seal all contaminated materials in a designated, clearly labeled hazardous waste bag.
Figure 2: Emergency spill response and decontamination logical workflow.
Waste Disposal Plan
Solid Waste: All contaminated PPE, weigh boats, and absorbent pads must be double-bagged in 6-mil polyethylene bags, sealed, and placed in a rigid biological/chemical waste container labeled "Toxic Organic Solids."
Liquid Waste: Solutions containing 2-(Oxolan-3-yloxy)pyrimidin-5-amine must be collected in compatible, clearly labeled non-halogenated organic waste carboys (unless dissolved in a halogenated solvent like DCM). Do not mix with strong acids or oxidizers, as the amine can undergo violent exothermic reactions.
National Center for Biotechnology Information (NCBI) / PMC. Preliminary evaluation of ex vivo and in vivo skin permeability of aromatic amines.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhbtvmonT2qqiFdDwAchD7ADkClVfCe3-2F9P-UmRWh-RKaPcAmQHXPVQ3Q9R_jttcFCOKhlqS8utijXWEpUlCIJ1mIHXDxdXHQO30KdPajQiPYYpL2Nd8T_Gwx32Lli-WDhx3N0uceKQWKOB2]
Oxford Academic / Journal of Occupational Health. Epidemiological and toxicological risk assessments of ortho-toluidine for bladder cancer.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHVqXPzqwVhbQOb6acJwKXAiMPMXQf1FylESN07fyz3Ep-lkTBugZMOeD0UyyaBuhDeLUqsnax3uzmJKAPD2laK4zvQdH7ml3NQIoc6bL9nN3VCN-_D5WUjfR4jvKEKFSvYQO2vI9NBqvx5XR3O0lMxt3yrfA==]
